Technical Documentation Center

Direct Black BH Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Direct Black BH
  • CAS: 25180-19-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Chemical Properties of C.I. Direct Black 19

A Note on Nomenclature: The CAS number 25180-19-2 provided in the topic query does not correspond to a well-documented, specific chemical structure in major chemical databases. It may represent a mixture or a less common...

Author: BenchChem Technical Support Team. Date: February 2026

A Note on Nomenclature: The CAS number 25180-19-2 provided in the topic query does not correspond to a well-documented, specific chemical structure in major chemical databases. It may represent a mixture or a less common substance. This guide will focus on the closely related and extensively characterized dye, C.I. Direct Black 19 (CAS: 6428-31-5; C.I. 35255) , which is a representative and commercially significant member of the Direct Black dye family. It is plausible that "Direct Black BH" is a trade name or synonym for this compound.

Introduction: The Chemistry and Utility of Direct Dyes

Direct dyes are a class of water-soluble anionic dyestuffs valued for their straightforward application to cellulosic substrates like cotton, paper, and viscose rayon.[1] Their name derives from their ability to be applied directly to fibers from an aqueous solution, without the need for a mordant, forming strong, direct bonds.[1][2] C.I. Direct Black 19 is a prominent member of the multi-azo class of dyes, characterized by the presence of multiple azo groups (-N=N-) which act as the primary chromophore responsible for its deep black color.[3] This guide provides a detailed examination of the chemical and physical properties of C.I. Direct Black 19, offering insights for researchers and professionals in chemistry and materials science.

Physicochemical and Spectroscopic Properties

The intrinsic properties of Direct Black 19 dictate its behavior in solution, its interaction with substrates, and its overall performance. The molecule's large, planar structure and multiple sulfonate groups are key to its functionality.

Core Chemical Attributes

A summary of the fundamental chemical and physical properties of C.I. Direct Black 19 is presented below.

PropertyValueSource(s)
C.I. Name Direct Black 19[3]
C.I. Number 35255[3][4]
CAS Number 6428-31-5[3][5]
Molecular Formula C₃₄H₂₇N₁₃Na₂O₇S₂[3][6]
Molecular Weight 839.77 g/mol [3][6]
Appearance Black Powder[3][4]
Water Solubility 100 g/L at 80 °C; 22.67 g/L at 20 °C[5][6][7]
Other Solubilities Slightly soluble in ethanol and acetone.[3][6]
LogP -1.5 at 20 °C[5]
Reactivity and Stability

Direct Black 19 exhibits distinct color changes in the presence of strong acids and bases, a characteristic feature of many azo dyes.

  • In Strong Sulfuric Acid: The dye dissolves to form a green-light black solution. Upon dilution, a red-black precipitate is formed.[3][7]

  • In Nitric Acid: It turns dark brown.[3][7]

  • In 10% Sulfuric Acid Solution: The aqueous solution becomes red.[3][7]

  • In Concentrated Sodium Hydroxide: The solution turns a green-light blue.[3][7]

The presence of metal ions can also influence the final shade during the dyeing process. Copper ions can cause the color to become slightly greener, while iron ions produce a slight change in color.[3][5]

Synthesis Pathway

The manufacturing of C.I. Direct Black 19 is a multi-step process involving sequential diazotization and azo coupling reactions. This process builds the complex multi-azo structure of the final dye molecule.

Manufacturing Process Overview

The synthesis can be summarized as follows:

  • First Diazotization and Coupling: Two moles of 4-Nitrobenzenamine are diazotized.

  • Coupling with H-Acid: The resulting diazonium salts are coupled to one mole of 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid). One coupling occurs under acidic conditions, and the other under alkaline conditions.

  • Reduction: The nitro groups on the intermediate compound are then reduced to primary amino groups.

  • Second Diazotization: The newly formed amino groups are subsequently diazotized.

  • Final Coupling: The resulting tetra-azotized intermediate is finally coupled with two moles of Benzene-1,3-diamine (m-Phenylenediamine) to yield the final C.I. Direct Black 19 molecule.[3]

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of C.I. Direct Black 19.

Synthesis_Workflow cluster_start Starting Materials cluster_process Synthesis Steps p_nitroaniline 4-Nitrobenzenamine (2 eq) diazotization1 Diazotization p_nitroaniline->diazotization1 h_acid H-Acid (1 eq) coupling1 Dual Coupling (Acidic & Alkaline) h_acid->coupling1 mpd m-Phenylenediamine (2 eq) coupling2 Final Coupling mpd->coupling2 diazotization1->coupling1 Diazonium Salt reduction Nitro Group Reduction coupling1->reduction Intermediate A diazotization2 Diazotization reduction->diazotization2 Intermediate B diazotization2->coupling2 Tetra-azotized Intermediate product C.I. Direct Black 19 coupling2->product

Synthesis workflow for C.I. Direct Black 19.

Application Principles and Mechanism of Dyeing

The efficacy of Direct Black 19 lies in its high affinity, or "substantivity," for cellulosic fibers.[1] This affinity is governed by a combination of intermolecular forces.

Dye-Fiber Interaction

The dyeing mechanism involves the transfer of the anionic dye molecules from the aqueous bath to the fiber.[8]

  • Adsorption: The large, linear, and planar structure of the dye molecule facilitates its alignment with the linear cellulose polymer chains.[9]

  • Intermolecular Forces: The dye adheres to the cellulose fibers through a combination of van der Waals forces and hydrogen bonding between the dye's amino (-NH₂) and hydroxyl (-OH) groups and the hydroxyl groups of the cellulose.[8][10]

  • Role of Electrolytes: An electrolyte, typically sodium chloride or sodium sulfate, is added to the dyebath. This is crucial because both the dye and the cellulose fiber carry a negative surface charge in water, leading to electrostatic repulsion. The salt reduces this repulsion, allowing the dye molecules to approach the fiber and increasing the rate and extent of dye uptake.[9]

Visualization of Dye-Fiber Bonding

This diagram illustrates the key forces responsible for the adhesion of a direct dye molecule to cellulose fibers.

Dye_Fiber_Interaction cluster_forces Intermolecular Forces Dye Direct Dye Anion (Large, Planar Molecule) Cellulose Cellulose Fiber (Polymer Chain with -OH groups) h_bond Hydrogen Bonding (e.g., Dye -OH, -NH₂ with Fiber -OH) Dye->h_bond Attracts vdw Van der Waals Forces (Due to planar structures) Dye->vdw Attracts Cellulose->h_bond Attracts Cellulose->vdw Attracts Electrolyte Electrolyte (e.g., NaCl) Reduces Repulsion Electrolyte->Dye Shields Charge Electrolyte->Cellulose Shields Charge

Forces in direct dye adhesion to cellulose.

Experimental Protocols

Protocol for Dyeing Cotton with Direct Black 19

This protocol outlines a standard laboratory procedure for dyeing a cotton sample.

  • Dye Solution Preparation: Accurately weigh the required amount of Direct Black 19 powder. Create a paste with a small amount of cold soft water, then dissolve it completely by adding boiling soft water.[1] If the dye has poor solubility, a small amount of sodium carbonate (soda ash) can be added to aid dissolution.[1][4]

  • Dye Bath Setup: Prepare the dyebath with the required volume of soft water. Add the dissolved dye solution and any necessary auxiliaries, such as a wetting agent.

  • Dyeing Process: Immerse the wetted cotton material into the dyebath at approximately 40°C.

  • Temperature Increase: Gradually raise the temperature of the dyebath to near boiling (95-100°C) over 30-45 minutes.[8]

  • Electrolyte Addition: Once at temperature, begin adding the required amount of electrolyte (e.g., sodium chloride) in portions over 15-20 minutes to promote dye exhaustion.[8]

  • Dyeing Duration: Continue dyeing at this temperature for 45-60 minutes to ensure full penetration and fixation.

  • Rinsing and After-treatment: After dyeing, the material should be thoroughly rinsed to remove unfixed dye. A cationic fixing agent can be applied in a separate bath to improve the dye's poor wash fastness.[4]

  • Drying: Finally, the dyed material is dried.

Spectrophotometric Analysis

Quantitative analysis of Direct Black 19 in solution can be performed using UV-Visible spectrophotometry.

  • Standard Preparation: Prepare a stock solution of known concentration by dissolving a precise weight of the dye in deionized water.

  • Calibration Curve: Create a series of dilutions from the stock solution to generate a set of standards with decreasing concentrations.

  • Measurement: Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) for Direct Black 19.

  • Analysis: Plot a calibration curve of absorbance versus concentration. The concentration of an unknown sample can then be determined by measuring its absorbance and interpolating from this curve.[11]

Safety, Toxicology, and Environmental Profile

As a multi-azo dye, C.I. Direct Black 19 requires careful handling and consideration of its toxicological and environmental impact.

Toxicological Summary
  • Acute Toxicity: The dye is considered to have low acute toxicity, with an oral LD50 in rats of >2000 mg/kg.[12] It is unlikely to be a skin irritant but may cause eye irritation.[12]

  • Genotoxicity: Studies have shown that Direct Black 19 can act as an indirect mutagen. In the Ames test, it induced frameshift mutations in Salmonella typhimurium strains TA-1538 and TA-98, particularly after metabolic activation (S-9 mix).[13] This suggests that the metabolic breakdown products of the dye may be genotoxic. In vivo reduction of azo dyes is often required to manifest their genotoxicity.[13]

  • Metabolism and Absorption: Azo dyes can be metabolized by reductive cleavage of the azo bond, either by intestinal microflora or liver enzymes, which can release the constituent aromatic amines.[14] A dermal absorption study on rabbits showed that approximately 25% of the applied Direct Black 19 was excreted in urine and feces over 144 hours.[11][13]

Handling and Storage
  • Personal Protective Equipment (PPE): When handling the dye powder, appropriate PPE, including gloves, goggles, and respiratory protection, should be worn to avoid skin contact, eye contact, and inhalation of dust.[12]

  • Ventilation: Work should be conducted in a well-ventilated area to keep airborne dust concentrations below recommended exposure limits (e.g., 10 mg/m³ for total inhalable dust).[12]

  • Storage: Store the dye in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[12]

Environmental Considerations

Direct Black 19 is highly soluble in water and will be visible in the aquatic environment even at low concentrations. It is not readily biodegradable but can be partially removed from wastewater through sewage digestion processes.[12] Due to its persistence and the potential toxicity of its breakdown products, effluent containing this dye should be treated to remove the color before discharge into waterways.[12]

Conclusion

C.I. Direct Black 19 (CAS 6428-31-5) is a chemically complex and commercially important multi-azo direct dye. Its utility is derived from its molecular structure, which confers high affinity for cellulosic fibers, allowing for a simple and cost-effective dyeing process. However, its chemical properties also present challenges, including moderate to poor fastness properties that often necessitate after-treatments. From a safety and environmental perspective, the potential for the dye to metabolize into genotoxic aromatic amines requires stringent handling protocols and effective wastewater treatment to mitigate risks to human health and ecosystems. A thorough understanding of these chemical properties is essential for its safe and effective application in industrial and research settings.

References

  • Enoch dye. (n.d.). Direct black 19(direct black g) TDS. Retrieved from [Link]

  • China inter dye. (n.d.). Direct Black 19|CAS No: 6428-31-5. Retrieved from [Link]

  • Rhodamine b dye. (n.d.). Direct Black 19. Retrieved from [Link]

  • Dyes Pigments. (n.d.). Direct Black 19 Safety Data Sheet. Retrieved from [Link]

  • Google Patents. (1981). Direct black dye. US4255327A.
  • Direct Light Fast Black G. (n.d.). Direct Black 19. Retrieved from [Link]

  • World dye variety. (2012). Direct Black 19. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). C.I. Direct Black 19. PubChem Compound Database. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Direct Black 19. PubChem Compound Database. Retrieved from [Link]

  • DeRoo, C. S., & Armitage, R. A. (2011). Direct Identification of Dyes in Textiles by Direct Analysis in Real Time-Time of Flight Mass Spectrometry. Analytical Chemistry, 83(18), 6924–6928. Retrieved from [Link]

  • Sustainability Directory. (2025). Azo Dye Toxicity. Retrieved from [Link]

  • Textile Learner. (2024). Direct Dye: Classification, Application and Aftertreatment. Retrieved from [Link]

  • DeRoo, C. S., & Armitage, R. A. (2011). Direct identification of dyes in textiles by direct analysis in real time-time of flight mass spectrometry. Analytical Chemistry, 83(18), 6924-8. Retrieved from [Link]

  • ResearchGate. (2025). Textile Azo Dyes; Significance, Ecological, Health, and Safety issues. Retrieved from [Link]

  • Chung, K. T. (2016). Azo dyes and human health: A review. Journal of Environmental Science and Health, Part C, 34(4), 233-261. Retrieved from [Link]

  • ResearchGate. (n.d.). Identification of organic dyes by direct analysis in real time-time of flight mass spectrometry. Retrieved from [Link]

  • TIANJIN TIANJIN T&B International. (2021). What is direct dyes and its application?. Retrieved from [Link]

  • Danish Environmental Protection Agency. (n.d.). Toxicity and Fate of Azo Dyes. Miljøstyrelsen. Retrieved from [Link]

  • ResearchGate. (n.d.). Developments in direct dyes for cellulosic materials. Retrieved from [Link]

  • Hunger, K. (1994). On the Toxicology and Metabolism of Azo Dyes. CHIMIA, 48(11), 520-522. Retrieved from [Link]

  • Apparel Branders. (n.d.). Direct dyeing;. Retrieved from [Link]

  • Scribd. (n.d.). Direct Dyeing Process for Cellulosic Fibers. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). C.I. Direct Black 80. PubChem Compound Database. Retrieved from [Link]

  • Analytical Methods Committee. (2021). Analysis of historical dyes in heritage objects. Analytical Methods, 13(5), 603-606. Retrieved from [Link]

  • Dye Analysis Methods. (n.d.). Dye Analysis Methods. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to C.I. Direct Blue 2 (C.I. 22590) and its Synonym, Direct Black BH

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the diazo dye C.I. Direct Blue 2, also known by its numerous syn...

Author: BenchChem Technical Support Team. Date: February 2026

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the diazo dye C.I. Direct Blue 2, also known by its numerous synonyms including Direct Black BH. This document delves into the chemical and physical properties, synthesis, and diverse applications of this dye, with a particular focus on its use in textile, paper, and leather industries, as well as in biological and histological staining. In line with our commitment to scientific integrity, this guide also addresses the significant toxicological considerations associated with Direct Blue 2 as a benzidine-based azo dye. Detailed experimental protocols for its application and a thorough list of synonyms are provided to support researchers and professionals in their work.

Introduction to Direct Dyes and C.I. Direct Blue 2

Direct dyes are a class of water-soluble colorants that can be applied directly to substrates, particularly cellulosic fibers like cotton, without the need for a mordant.[1] Their affinity for these materials is attributed to substantive properties, primarily driven by hydrogen bonding and van der Waals forces. C.I. Direct Blue 2 (CAS Number: 2429-73-4) is a prominent member of this class, valued for its ability to produce deep and lasting colors.[1]

Historically, the ease of application and cost-effectiveness of direct dyes have made them a popular choice in various industries. Direct Blue 2, in particular, has found utility in a wide range of applications, from dyeing textiles and paper to its use as a biological stain.[1] However, its chemical structure, which is based on benzidine, necessitates a careful and informed approach to its handling and use due to toxicological concerns.[2]

Nomenclature and Synonyms: A Comprehensive List

The unambiguous identification of chemical compounds is paramount in scientific research and industrial applications. C.I. Direct Blue 2 is known by a multitude of synonyms, which can often be a source of confusion. The synonym "Direct Black BH" is of particular note, as it is frequently used interchangeably with Direct Blue 2. The following table provides an extensive list of known synonyms for C.I. Direct Blue 2.

Primary Name C.I. Name CAS Number
Direct Blue 2225902429-73-4
Common Synonyms
Amanil Developed Black BHSWBrasilazol Black BGChlorazol Black BH
Diazo Black BHDiazo Black BHNDirect Black BH
Pheno Navy BluePontamine Deep Blue BH

Physicochemical Properties of C.I. Direct Blue 2

A thorough understanding of the physicochemical properties of a dye is essential for its effective application and for the development of new uses. The properties of C.I. Direct Blue 2 are summarized in the table below.

PropertyValueSource
Molecular Formula C₃₂H₂₁N₆Na₃O₁₁S₃[3]
Molecular Weight 830.7 g/mol [3]
Appearance Gray to dark blue to black powder/crystals[3]
Solubility in Water 35 g/L at 85 °C[3]
Solubility in Ethanol Slightly soluble[3]
Behavior in Conc. H₂SO₄ Blue, turns purple upon dilution[3]
Behavior in Conc. HNO₃ Brown to light purple[3]
Behavior with Conc. HCl Red-light purple precipitate[3]
Behavior with Conc. NaOH Purplish-red color[3]

Synthesis of C.I. Direct Blue 2

The synthesis of C.I. Direct Blue 2 is a multi-step process involving diazotization and coupling reactions. The general manufacturing method is as follows:

  • Tetrazotization of Benzidine Derivative: The process begins with the tetrazotization of 4-(4-aminophenyl)benzenamine (a benzidine derivative). This reaction involves treating the diamine with nitrous acid (usually generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5 °C) to form a bis-diazonium salt.

  • Coupling Reactions: The resulting bis-diazonium salt is then coupled with two different naphthalene-based coupling components under alkaline conditions.

    • First Coupling: The bis-diazonium salt is reacted with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid.

    • Second Coupling: This is followed by a coupling reaction with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid.

The sequence of these coupling reactions is critical in determining the final structure and properties of the dye.[3]

Figure 1: Simplified workflow for the synthesis of C.I. Direct Blue 2.

Applications of C.I. Direct Blue 2

The versatility of Direct Blue 2 has led to its use in a variety of industrial and scientific applications.

Textile Dyeing

Direct Blue 2 is primarily used for dyeing cellulosic fibers such as cotton, viscose, and silk.[1] It exhibits good dye absorption, with the highest affinity for cellulose at temperatures between 60-80 °C.[3][4]

This protocol provides a general procedure for dyeing cotton fabric with Direct Blue 2 in a laboratory setting.

  • Preparation of the Dyebath:

    • Calculate the required amount of Direct Blue 2 based on the weight of the fabric (e.g., 1% on weight of fabric, owf).

    • Make a paste of the dye powder with a small amount of cold water.

    • Add hot water to dissolve the dye completely.

    • The dyebath should also contain an electrolyte, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), to promote dye exhaustion. The concentration of the salt will depend on the desired depth of shade.

  • Dyeing Procedure:

    • Introduce the wetted cotton fabric into the dyebath at room temperature.

    • Gradually raise the temperature of the dyebath to 90-95 °C over 30-45 minutes.

    • Maintain this temperature for 45-60 minutes, ensuring the fabric is agitated periodically for even dyeing.

    • Allow the dyebath to cool down to approximately 60 °C.

    • Remove the fabric and rinse thoroughly with cold water to remove any unfixed dye.

  • After-treatment (Optional):

    • To improve the wash fastness of the dyed fabric, an after-treatment with a cationic dye-fixing agent can be applied according to the manufacturer's instructions.

Dyeing_Process A Prepare Dyebath (Direct Blue 2, Water, Salt) B Introduce Wet Cotton Fabric (Room Temperature) A->B C Raise Temperature to 90-95°C (30-45 min) B->C D Maintain Temperature (45-60 min with agitation) C->D E Cool Down to 60°C D->E F Rinse with Cold Water E->F G Optional: After-treatment (Cationic Fixing Agent) F->G

Figure 2: Experimental workflow for dyeing cotton with Direct Blue 2.

Paper and Leather Dyeing

Direct Blue 2 is also utilized in the paper industry for coloring pulp and in the leather industry for dyeing.[3] The dyeing process for these substrates is adapted based on the specific material and desired outcome. For paper, the dye is typically added to the pulp slurry before sheet formation. In leather dyeing, the process involves tumbling the leather in a drum with the dye solution.

Biological and Histological Staining

In the laboratory, Direct Blue 2 serves as a biological stain for visualizing cellular structures under a microscope.[1] While not as common as other histological stains, its properties can be exploited for specific applications.

This is a generalized protocol and may require optimization for specific tissue types and target structures.

  • Deparaffinization and Rehydration:

    • Deparaffinize tissue sections in xylene (2-3 changes, 5 minutes each).

    • Rehydrate through a graded series of ethanol (100%, 95%, 70%, 50%), 5 minutes each.

    • Rinse in distilled water.

  • Staining:

    • Prepare a 0.1% to 1% aqueous solution of Direct Blue 2.

    • Immerse the slides in the staining solution for 5-10 minutes. The optimal staining time should be determined empirically.

  • Differentiation and Dehydration:

    • Briefly rinse in distilled water.

    • Differentiate in 70% or 95% ethanol to remove excess stain. The degree of differentiation will control the staining intensity.

    • Dehydrate through an ascending series of ethanol (95%, 100%, 100%), 2 minutes each.

  • Clearing and Mounting:

    • Clear in xylene (2-3 changes, 5 minutes each).

    • Mount with a permanent mounting medium.

Toxicological Profile and Safety Considerations

A critical aspect of working with C.I. Direct Blue 2 is its classification as a benzidine-based azo dye. Benzidine and some of its derivatives are known human carcinogens.[2] The primary toxicological concern with benzidine-based dyes is their potential to be metabolized in the body to free benzidine through the reductive cleavage of the azo bond (-N=N-). This metabolic conversion can occur through the action of azoreductase enzymes present in the liver and intestinal microflora.[2]

The International Agency for Research on Cancer (IARC) has classified benzidine as a Group 1 carcinogen, meaning there is sufficient evidence of its carcinogenicity in humans.[2] While Direct Blue 2 itself has not been classified by IARC, the potential for its metabolic conversion to benzidine warrants significant caution.

Key Toxicological Concerns:

  • Carcinogenicity: The release of benzidine is associated with an increased risk of bladder cancer.

  • Genotoxicity: Benzidine and its metabolites can form DNA adducts, leading to mutations.

  • Environmental Impact: The release of azo dyes into wastewater is a significant environmental concern due to their color, persistence, and the potential formation of toxic aromatic amines under anaerobic conditions.

Safety Precautions:

Due to these toxicological risks, strict safety protocols must be followed when handling Direct Blue 2:

  • Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of the dye powder.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

  • Handling: Avoid creating dust when handling the solid dye.

  • Disposal: Dispose of waste containing Direct Blue 2 in accordance with local, state, and federal regulations for hazardous waste.

Conclusion

C.I. Direct Blue 2, also known as Direct Black BH, is a versatile and economically important dye with a long history of use in various industries. Its strong affinity for cellulosic materials and its utility as a biological stain make it a valuable compound for both industrial and research purposes. However, its classification as a benzidine-based azo dye necessitates a high degree of caution and the implementation of stringent safety measures to mitigate the risks associated with potential exposure to the carcinogenic metabolite, benzidine. This guide provides the necessary technical information for researchers and professionals to use Direct Blue 2 effectively and safely, while also encouraging the consideration of safer alternatives where possible.

References

  • World Dye Variety. Direct Blue 2. (2012-07-18). [Link]

  • PubChem. C.I. Direct Blue 2. National Center for Biotechnology Information. [Link]

  • Sinoever International Co.,Ltd. What is dye stuff direct blue 2B. (2022-01-14). [Link]

  • Prima Chemicals. Direct Dyes: Properties and Applications of Direct Black 22. (2024-01-17). [Link]

  • PubChem. Direct Black 19. National Center for Biotechnology Information. [Link]

  • International Agency for Research on Cancer. DYES METABOLIZED TO BENZIDINE. In: Chemical Agents and Related Occupations. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 100F. Lyon (FR): International Agency for Research on Cancer; 2012. [Link]

  • Textile Learner. Dyeing of Cotton Fabric with Direct Dyes. (2020-11-29). [Link]

  • Ankit Industries. DIRECT BLACK-22. [Link]

  • U.S. Environmental Protection Agency. Dyes Derived from Benzidine and Its Congeners. (2010-08-18). [Link]

  • ISO. ISO 105-B02:2014 Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test. [Link]

  • Debag Kimya. DYESTUFFS and DYEING OF LEATHER. [Link]

  • Chung, K. T. (2016). Azo dyes and human health: A review. Journal of environmental science and health. Part C, Environmental carcinogenesis & ecotoxicology reviews, 34(4), 233–261. [Link]

Sources

Foundational

Molecular weight and formula of Direct Black BH sodium salt

Precision Characterization for Bio-Analytical & Pharmaceutical Applications Executive Summary & Nomenclature Direct Black BH is a historical and industrial trade designation often synonymous with C.I.[1][2][3][4][5] Dire...

Author: BenchChem Technical Support Team. Date: February 2026

Precision Characterization for Bio-Analytical & Pharmaceutical Applications

Executive Summary & Nomenclature

Direct Black BH is a historical and industrial trade designation often synonymous with C.I.[1][2][3][4][5] Direct Blue 2 . Despite the "Black" descriptor, chemically it is a diazo dye with a deep blue-black chromophore, historically utilized in cellulose staining and amyloid detection, and currently relevant as a model compound in supramolecular chemistry and filtration studies.[1][2][3][4]

Researchers must exercise caution regarding nomenclature. In the chemical supply chain, "Direct Black BH" specifically refers to the sodium salt of the benzidine-derived disazo dye defined by CAS 2429-73-4 .[1][2][3][4]

  • Primary Identity: C.I. Direct Blue 2 (Sodium Salt)[1][2][3][4]

  • Common Trade Name: Direct Black BH[1][2][3][4][5][6][7]

  • Chemical Class: Disazo Dye (Benzidine derivative)[1][2][3][4]

Chemical Constitution & Physical Properties

The following data represents the theoretical values for the fully ionized trisodium salt form, which is the standard commercial presentation.

PropertySpecification
Molecular Formula

Molecular Weight 830.71 g/mol
CAS Registry Number 2429-73-4
Colour Index (C.I.) 22590
IUPAC Name Trisodium 5-amino-3-[[4'-[(7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo][1,1'-biphenyl]-4-yl]azo]-4-hydroxynaphthalene-2,7-disulphonate
Solubility (Water) ~10–50 mg/mL (pH dependent)
Appearance Dark blue to black crystalline powder

(Absorption)
~580–600 nm (Aqueous solution)
2.1 Structural Analysis

The molecule consists of a central biphenyl core linked via azo groups (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">


) to two substituted naphthalene rings.[2][3][4]
  • Chromophore: The extended conjugation across the biphenyl and naphthalene systems creates the deep absorption.[1][2][3][4]

  • Solubility: Three sulfonate groups (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
    ) provide high water solubility, making it an anionic polyelectrolyte in solution.[2][3][4]
    
  • Binding Mechanism: The planar structure facilitates intercalation and hydrogen bonding (via amine/hydroxyl groups) to cellulose fibers and amyloid fibrils.[1][2][3][4]

Analytical Characterization Protocols

For drug development and high-precision research, relying on generic "dye content" is insufficient.[1][2][3][4] The following protocols ensure the identity and purity of the sodium salt.

3.1 High-Performance Liquid Chromatography (HPLC)

Generic dyes often contain synthesis byproducts (isomers, unreacted benzidine).[1][2][3][4]

  • Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[1][2][3][4]

  • Mobile Phase:

    • A: 20 mM Ammonium Acetate (pH 6.0)

    • B: Acetonitrile[1][4][8][9]

    • Gradient: 5% B to 60% B over 20 min.

  • Detection: Diode Array Detector (DAD) at 254 nm (impurities) and 580 nm (chromophore).[1][2][3][4]

  • Rationale: Ammonium acetate buffers ionization of sulfonates, preventing peak tailing common with polysulfonated dyes.[1][2][3][4]

3.2 Mass Spectrometry (ESI-MS)

To verify the molecular weight and salt stoichiometry:

  • Mode: Negative Ion Mode (ESI-).

  • Target Ions:

    • ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
      : 
      
      
      
      [2][3][4]
    • ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
      : 
      
      
      
      [2][3][4]
  • Note: The parent peak at 830.71 is rarely seen intact in ESI due to sodium dissociation.[1][2][3][4] Look for the poly-charged anionic species.

3.3 Analytical Workflow Diagram

The following diagram illustrates the critical path for validating Direct Black BH purity before biological application.

AnalyticalWorkflow Raw Raw Material (Direct Black BH) Sol Solubilization (H2O, 1 mg/mL) Raw->Sol Weighing Filt Filtration (0.22 µm PTFE) Sol->Filt Remove Particulates HPLC HPLC-DAD (Purity Check) Filt->HPLC Injection MS ESI-MS (MW Verification) Filt->MS Infusion QC QC Pass/Fail (>95% Purity) HPLC->QC Integration MS->QC m/z Analysis

Caption: Figure 1. Quality Control workflow for validating Direct Black BH sodium salt identity and purity.

Safety & Toxicology (Critical)

Direct Black BH (C.I. Direct Blue 2) is a benzidine-based dye .[1][2][3][4]

  • Metabolic Risk: In vivo, azo reductases can cleave the azo bonds, releasing free benzidine , a known human carcinogen (Group 1).[1][2][3][4]

  • Handling:

    • Use full PPE (nitrile gloves, respirator) to prevent inhalation of dust.[1][2][3][4]

    • Waste must be segregated as hazardous chemical waste (carcinogen).[1][2][3][4]

  • Research Implications: If used in drug delivery models, it serves strictly as a model payload for non-clinical in vitro studies.[1][2][3][4] It is not suitable for in vivo therapeutic development due to the toxic metabolite profile.[1][2][3][4]

Solution Chemistry & Stoichiometry

When preparing stock solutions, the "Sodium Salt" designation is critical for molarity calculations.[1][2][3][4]

  • Hygroscopicity: Sulfonated azo dyes are hygroscopic.[1][2][3][4] Commercial samples may contain 5-10% water by weight.[1][2][3][4]

  • Correction Factor:

    
    
    
  • Inert Salts: Industrial grades often contain ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
     or 
    
    
    
    as cutting agents.[2][3][4] For analytical standards, purification via dialysis or recrystallization is recommended.[1][2][3][4]
5.1 Synthesis Pathway Logic

Understanding the synthesis helps predict impurities.[1][2][3][4]

SynthesisPath Benz Benzidine (Precursor) Tetra Tetrazotized Benzidine Benz->Tetra NaNO2 / HCl Couple1 Coupling 1: Acidic Conditions (H-acid) Tetra->Couple1 Couple2 Coupling 2: Alkaline Conditions (Gamma Acid) Couple1->Couple2 Product Direct Black BH (Disazo Product) Couple2->Product

Caption: Figure 2.[1][2][3][4] Simplified synthesis pathway showing the origin of the disazo structure from benzidine.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 17057, C.I.[1][2][3][4] Direct Blue 2.[1][2][3][4][6] Retrieved from [Link][1][2][3][4]

  • World Dye Variety (2012). C.I.[1][2][3][4] Direct Black 4 and Synonyms. Retrieved from [Link]

Sources

Exploratory

Direct Black BH (C.I. Direct Blue 2): Chromophore Architecture and Benzidine-Based Toxicity Analysis

The following technical guide provides an in-depth analysis of Direct Black BH , chemically identified as C.I. Direct Blue 2 .

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of Direct Black BH , chemically identified as C.I. Direct Blue 2 . This document resolves common nomenclature ambiguities, dissects the chromophore architecture, and establishes the critical toxicological relevance of its benzidine-based scaffold for drug development and safety researchers.

Direct Black BH (C.I.[1][2][3][4][5][6] Direct Blue 2): Chromophore Architecture and Benzidine-Based Toxicity Analysis[4][6]

Executive Summary

Direct Black BH is a historical trade name most accurately mapped to C.I.[1] Direct Blue 2 (CAS 2429-73-4), a trisazo dye characterized by a benzidine core.[1][2] While commercially utilized for dyeing cellulose deep navy-black, its structural homology to Direct Black 38 makes it a critical reference standard in toxicological research.[1][2] This guide analyzes the molecule’s extended


-conjugated system, details its reductive cleavage pathways, and provides validated protocols for its identification and metabolic profiling.

Chemical Identity & Classification

The nomenclature "Direct Black BH" is often ambiguous in trade literature. Chemical precision requires the use of the Colour Index (C.I.) designation.[1]

ParameterSpecification
Primary Name C.I. Direct Blue 2
Common Trade Names Direct Black BH, Chlorazol Black BH, Benzamine Blue 3B
CAS Number 2429-73-4 (Tetrasodium salt)
Chemical Class Trisazo (Anionic Direct Dye)
Molecular Formula

Molecular Weight ~830.71 g/mol
Core Scaffold Benzidine (4,4'-Diaminobiphenyl)

Note on Color: Despite the C.I. name "Direct Blue 2," the dye exhibits a broad absorption band resulting in a deep navy hue that appears black at high concentrations, hence the trade name "Direct Black BH."

Chromophore & Auxochrome Analysis[4]

The tinctorial strength and substantivity of Direct Black BH are derived from its planar, extended conjugated system.

Structural Architecture

The molecule is constructed via a Trisazo linkage system, connecting three aromatic moieties.[1] The central scaffold is the biphenyl unit (benzidine), which acts as a bridge between two naphthalene-based coupling components.[1][2]

  • Chromophore: The primary color-generating centers are the three azo groups (

    
    ) linked in a continuous conjugated chain with the aromatic rings.[1]
    
  • Auxochromes:

    • Sulfonic Acid Groups (

      
      ):  Three solubilizing groups render the molecule water-soluble and anionic.[1][2]
      
    • Amino (

      
      ) and Hydroxyl (
      
      
      
      ) Groups:
      Electron-donating groups (EDGs) on the naphthalene rings (Gamma acid and H-acid derivatives) induce a bathochromic shift , pushing absorption from the UV into the visible spectrum (approx. 580–600 nm).[1][2]
Substantivity Mechanism

As a direct dye, Direct Black BH requires no mordant.[1] Its linear, planar configuration allows it to align parallel to cellulose chains. Substantivity is driven by:

  • Hydrogen Bonding: Between the dye's azo/hydroxyl/amine groups and the hydroxyl groups of cellulose.[1][2]

  • Van der Waals Forces: Extensive

    
    -
    
    
    
    stacking interactions between the dye's aromatic system and the glucopyranose rings.[1][2]

Biological & Toxicological Context

For drug development professionals, Direct Black BH serves as a model compound for studying azoreductase-mediated metabolism and aromatic amine toxicity .[1][2]

The Benzidine Hazard

Direct Black BH is a benzidine-congener dye .[1][2] The central biphenyl moiety is linked via azo bonds.[1][2]

  • Metabolic Activation: Upon ingestion or skin absorption, mammalian liver enzymes (P450s) or intestinal microflora (azoreductases) reductively cleave the azo bonds.

  • Toxic Release: This cleavage releases free Benzidine (a known Group 1 human carcinogen) and substituted naphthylamines.[2]

Critical Insight: The toxicity of Direct Black BH is not intrinsic to the polymer but latent, activated only after metabolic reduction. This makes it a standard positive control in mutagenicity assays (e.g., Ames test with S9 activation).

Metabolic Pathway Diagram

The following diagram illustrates the reductive cleavage of the azo linkages, releasing the carcinogenic benzidine core.[1]

MetabolicPathway Dye Direct Black BH (Parent Dye) (Trisazo Structure) Enzyme Azoreductase / P450 (Reductive Cleavage) Dye->Enzyme In vivo metabolism Benzidine Benzidine (Carcinogenic Core) Enzyme->Benzidine Cleavage of central azo bonds Nap1 Aminonaphthol Sulfonate A (Gamma Acid Derivative) Enzyme->Nap1 Nap2 Aminonaphthol Sulfonate B (H-Acid Derivative) Enzyme->Nap2

Figure 1: Reductive cleavage pathway of Direct Black BH, highlighting the release of the carcinogenic benzidine moiety.[3]

Analytical Characterization Protocols

The following protocols are designed for the identification and purity assessment of Direct Black BH in research settings.

UV-Vis Spectrophotometry (Identification)

Objective: Confirm chromophore integrity and determine


.[1]
  • Preparation: Dissolve 10 mg of dye in 100 mL distilled water (Stock A). Dilute 1:100.

  • Scan: Record spectrum from 300 nm to 800 nm.

  • Validation:

    • 
      :  Expect a broad peak centered around 580–595 nm .[1][2]
      
    • pH Shift: Add 1 drop of 1M NaOH.[1][2] A bathochromic shift (red-shift) indicates the ionization of free phenolic hydroxyls.[1][2]

    • Reduction Test: Add sodium dithionite (

      
      ).[1][2] Complete decolorization confirms the presence of azo bonds (reductive cleavage).[1]
      
HPLC-MS (Impurity & Metabolite Profiling)

Objective: Detect free benzidine impurities or metabolic products.[1][2]

ParameterCondition
Column C18 Reverse Phase (e.g., Agilent Zorbax, 150mm x 4.6mm, 5µm)
Mobile Phase A 10 mM Ammonium Acetate (pH 6.[1][2]8)
Mobile Phase B Acetonitrile (ACN)
Gradient 5% B to 95% B over 20 min
Detection MS (ESI+ mode) monitoring m/z 185.1 (Benzidine [M+H]+)
Flow Rate 1.0 mL/min

Protocol Logic:

  • Ammonium Acetate: Provides buffering for ionizable sulfonic groups, improving peak shape.

  • ESI+ Mode: Optimal for detecting the amine-rich cleavage products (benzidine) which protonate easily.[1]

Experimental Workflow: Synthesis Verification

For researchers synthesizing derivatives, the following logic flow ensures structural confirmation.

SynthesisWorkflow Start Diazotization (Benzidine + NaNO2/HCl) Step1 Coupling 1 (Acidic) (H-Acid) Start->Step1 0-5°C Step2 Coupling 2 (Alkaline) (Gamma Acid) Step1->Step2 pH 8-9 Product Crude Dye (Direct Black BH) Step2->Product Purify Salting Out (NaCl Precipitation) Product->Purify QC QC: HPLC + UV-Vis (Check for free Benzidine) Purify->QC

Figure 2: Logical synthesis and validation workflow for Direct Black BH type azo dyes.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 17057, C.I. Direct Blue 2.[4][1][2][5][6] Retrieved from [Link][2]

  • World Dye Variety. Direct Black 165 (Synonym Reference for BH series).[1][2] Retrieved from [Link]

  • National Institute for Occupational Safety and Health (NIOSH). Benzidine-Based Dyes: Health Hazard Alert.[1][2] Retrieved from [Link][2]

  • Golka, K., et al. (2004). Occupational exposure to azo dyes and risk of bladder cancer.[1][2] Journal of Toxicology and Environmental Health. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Preparation of Direct Black BH stock solution for histology

Application Note: Preparation of Direct Black BH (Chlorazol Black E) Stock Solution for Histology Introduction & Chemical Identity Direct Black BH is widely recognized in the histological community as a trade synonym for...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Preparation of Direct Black BH (Chlorazol Black E) Stock Solution for Histology

Introduction & Chemical Identity

Direct Black BH is widely recognized in the histological community as a trade synonym for Chlorazol Black E (C.I. Direct Black 38). It is an amphoteric trisazo dye with a high affinity for specific tissue polymers, most notably chitin (fungal cell walls), amyloid , and elastic fibers .

Unlike simple electrostatic dyes, Direct Black BH functions through non-ionic forces—primarily hydrogen bonding and van der Waals interactions—allowing it to stain structures that are often resistant to standard acid/base dyes.

Critical Safety Warning:

Carcinogen Alert: Direct Black 38 is a benzidine-based dye.[1] Metabolic reduction can release benzidine, a known human carcinogen. [1] * Mandatory PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (if handling powder).

  • Engineering Controls: All powder weighing must occur inside a certified chemical fume hood.

Materials & Reagents

ReagentGradePurpose
Direct Black BH (Chlorazol Black E)C.I. 30235 (CAS 1937-37-7)Primary Dye
Ethanol (100%) ACS ReagentSolvent base (penetration enhancer)
Distilled Water (dH₂O) Type IISolvent
Sodium Chloride (NaCl) ACS ReagentElectrolyte (promotes dye aggregation)
Sodium Hydroxide (NaOH) 1N SolutionAlkalinizer (enhances amyloid binding)
Potassium Hydroxide (KOH) 10% AqueousClearing agent (Mycology specific)

Protocol: Stock Solution Preparation

Because Direct Black BH is used for two distinct applications—Tissue Histology (Elastin/Amyloid) and Mycology (Fungi)—two distinct stock solution formulations are provided.

Method A: Alcoholic Stock (For Tissue Sections/Elastin)

Best for: Paraffin-embedded tissue, elastic fibers, and amyloid detection.

The "Saturated" Principle: Histological protocols often call for a "saturated" solution because the solubility of Direct Black 38 varies significantly by batch. A supersaturated stock ensures maximum staining potential.

Step-by-Step Protocol:

  • Solvent Preparation: Prepare 100 mL of 70% Ethanol .

    • Mix 70 mL Absolute Ethanol with 30 mL dH₂O.

  • Saturation: Add 1.0 g of Direct Black BH powder to the 70% Ethanol.

    • Note: The dye is moderately soluble.[2] 1% w/v is typically sufficient to reach saturation in 70% alcohol.

  • Dissolution: Place on a magnetic stirrer at medium speed for 2–4 hours at room temperature. Cover with foil to prevent evaporation.

  • Maturation: Let the solution stand overnight. This allows non-dissolved particulates to settle and the dye-solvent equilibrium to stabilize.

  • Filtration: Filter through Whatman #1 filter paper into a brown glass bottle.

    • Why? Unfiltered particulates cause "pepper" artifacts on the slide.

  • Storage: Store at room temperature (20–25°C). Stable for 1 year.

Working Solution (Alkaline Activation): To use for staining (e.g., Puchtler’s method for Amyloid):

  • Take 50 mL of Stock Solution.

  • Add 0.5 mL of 1% NaOH.

  • Mechanism:[1][2][3][4][5] Alkalinity ionizes the dye and tissue groups, enhancing the specificity for amyloid fibrils.

Method B: KOH-Glycerol Stock (For Mycology/Chitin)

Best for: Direct examination of skin scrapings, nail clippings, or hair for fungal elements.

  • Base Solvent: Mix 10 mL Glycerol with 90 mL Distilled Water .

  • Clearing Agent: Add 10 g Potassium Hydroxide (KOH) pellets. Dissolve carefully (exothermic).

  • Dye Addition: Add 0.1 g (100 mg) Direct Black BH.

  • Dissolution: Stir until fully dissolved.

  • Storage: Store in a plastic dropper bottle.

    • Mechanism:[1][2][3][4][5] KOH dissolves keratin (skin/nail) but leaves chitin (fungus) intact.[6] The dye then binds selectively to the chitin, rendering fungal hyphae blue-black against a clear background.

Visualization of Workflow

DirectBlackPreparation Start Raw Material: Direct Black BH (C.I. 30235) Safety SAFETY CHECK: Fume Hood + N95 Mask Start->Safety Choice Select Application Safety->Choice Tissue Tissue Histology (Elastin/Amyloid) Choice->Tissue Myco Mycology (Fungi/Chitin) Choice->Myco SolventA Prepare 70% Ethanol Tissue->SolventA MixA Add 1% (w/v) Dye Stir 4 Hours SolventA->MixA FilterA Filter (Whatman #1) MixA->FilterA StockA STOCK A: Alcoholic Solution FilterA->StockA WorkA Working Sol: Add 1% NaOH StockA->WorkA StockA->WorkA Activation SolventB Prepare 10% KOH + Glycerol Myco->SolventB MixB Add 0.1% (w/v) Dye SolventB->MixB StockB STOCK B: KOH-Dye Solution MixB->StockB

Figure 1: Decision tree for preparing Direct Black BH based on histological application.

Quality Control & Validation

Before applying to critical samples, validate the stock solution using the following control tissues:

Target StructureControl TissueExpected ResultMechanism
Elastic Fibers Aorta or SkinDeep Black fibersHydrogen bonding to elastin protein matrix.
Amyloid Kidney (Amyloidosis)Green Birefringence (Polarized Light)Dye molecules align parallel to amyloid fibrils, creating dichroism.
Fungi Candida culture smearDark Blue/Black HyphaeHigh affinity binding to chitin cell wall.

Troubleshooting Guide:

  • Precipitation on Slide: The stock solution is "over-saturated" or old. Fix: Refilter the stock solution immediately before use.

  • Weak Staining: pH is incorrect. Fix: For amyloid, ensure the NaOH is fresh. The high pH is critical for the specific alignment of the dye.

  • Background Staining: In mycology, if skin cells stain too darkly, increase the KOH concentration to 20% to digest keratin more aggressively.

References

  • Llewellyn, B.D. (1970). "An improved Sirius Red method for amyloid." Journal of Medical Laboratory Technology, 27, 308. (Describes the alkaline alcoholic method adapted for Direct Black).

  • Puchtler, H., Sweat, F., & Levine, M. (1962). "On the binding of Congo red by amyloid." Journal of Histochemistry & Cytochemistry, 10(3), 355-364. (Foundational mechanism for azo dye binding to amyloid).

  • Cannon, S. et al. (1975). "Chlorazol Black E: A specific stain for chitin." Transactions of the British Mycological Society. (Establishes the fungal protocol).
  • PubChem. (2023). "Direct Black 38 - Compound Summary." National Library of Medicine. (Safety and Chemical Data).

  • BenchChem. (2025). "A Comparative Guide to Brown Dyes in Histology." (Contextual comparison of staining mechanisms).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing pH for Direct Black BH Adsorption

Welcome to the technical support center for optimizing the adsorption of Direct Black BH. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on ov...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing the adsorption of Direct Black BH. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on overcoming common challenges related to pH in your adsorption experiments. Here, you will find scientifically grounded explanations, detailed protocols, and troubleshooting advice to enhance the efficiency and reproducibility of your results.

The Critical Role of pH in Direct Black BH Adsorption

The pH of the aqueous solution is a paramount factor governing the adsorption efficiency of anionic dyes like Direct Black BH. Its influence is primarily rooted in altering the surface charge of the adsorbent and the ionization state of the dye molecule. Direct Black BH is an anionic dye, meaning it carries a negative charge in solution due to the presence of sulfonate (-SO₃⁻) groups.

The key to optimizing its removal lies in understanding the electrostatic interactions between the dye and the adsorbent. This is where the concept of the Point of Zero Charge (pHPZC) becomes crucial. The pHPZC is the pH at which the net surface charge of the adsorbent is zero.[1][2][3]

  • When pH < pHPZC: The adsorbent surface becomes protonated and develops a net positive charge. This creates a strong electrostatic attraction for the negatively charged Direct Black BH anions, leading to enhanced adsorption.[4][5]

  • When pH > pHPZC: The adsorbent surface becomes deprotonated, resulting in a net negative charge. This leads to electrostatic repulsion between the adsorbent and the anionic dye molecules, significantly reducing adsorption efficiency.[4]

Therefore, for effective removal of Direct Black BH, the experimental pH should be maintained below the pHPZC of your chosen adsorbent.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and challenges encountered during the adsorption of Direct Black BH.

Q1: What is the optimal pH for the adsorption of Direct Black BH?

A1: For most adsorbents, the optimal pH for Direct Black BH adsorption is in the acidic range, typically around pH 3 .[4][6][7] At this low pH, the adsorbent surface is highly protonated, maximizing the electrostatic attraction with the anionic dye molecules. Research has shown that the percentage of dye removal is highest for pH values ≤ 7 and decreases as the pH increases.[4]

Q2: My adsorption efficiency for Direct Black BH is very low. What could be the cause?

A2: Low adsorption efficiency for an anionic dye like Direct Black BH is often linked to an unfavorable pH. If your solution's pH is above the pHPZC of your adsorbent, the surface will be negatively charged, repelling the dye anions. First, determine the pHPZC of your adsorbent (see the protocol below). Then, adjust the initial pH of your dye solution to be significantly lower than the pHPZC. Other factors could include insufficient adsorbent dosage, short contact time, or high initial dye concentration.[6][8]

Q3: How do I determine the Point of Zero Charge (pHPZC) of my adsorbent?

A3: The pHPZC is a critical parameter for optimizing dye adsorption.[1][2] A common and straightforward method is the pH drift method .[9] This involves preparing a series of solutions with a range of initial pH values, adding your adsorbent to each, and then measuring the final pH after a period of equilibration. The pHPZC is the point where the final pH equals the initial pH. A detailed protocol is provided in the "Experimental Protocols" section below.

Q4: Can the pH of the solution change during the adsorption experiment?

A4: Yes, the pH of the solution can change during the adsorption process. This is due to the interaction of protons (H⁺) and hydroxide ions (OH⁻) with the functional groups on the adsorbent surface. It is good practice to measure the final pH of your solution after the experiment to understand the overall process better. For some applications, using a buffer solution to maintain a constant pH might be necessary, but be aware that the buffer ions themselves could potentially interfere with the adsorption process.

Q5: Besides electrostatic interactions, are there other mechanisms involved in Direct Black BH adsorption?

A5: While electrostatic attraction is often the dominant mechanism, other interactions can also play a role, depending on the nature of the adsorbent. These can include:

  • π-π interactions: Stacking interactions between the aromatic rings of the dye molecule and the adsorbent surface, particularly with carbon-based materials.[10]

  • Hydrogen bonding: Interaction between hydrogen atoms on the adsorbent surface and electronegative atoms (like oxygen and nitrogen) in the dye molecule.

  • Van der Waals forces: Weak intermolecular forces that contribute to the overall adsorption process.

The relative contribution of these mechanisms can vary with the experimental conditions, including pH.

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Low Adsorption Efficiency The solution pH is likely above the adsorbent's pHPZC, causing electrostatic repulsion.Determine the pHPZC of your adsorbent. Adjust the initial pH of the dye solution to a value 2-4 units below the pHPZC. For most materials, a starting pH of around 3 is effective for anionic dyes.[4][6][7]
Inconsistent/Irreproducible Results The initial pH of the solutions is not being consistently controlled, or the pH is drifting significantly during the experiment.Always accurately measure and adjust the initial pH of each solution before adding the adsorbent.[11] Consider using a buffer if pH stability is a major issue, but first, run a control experiment to ensure the buffer does not interfere with adsorption.
Adsorption efficiency decreases at very low pH (e.g., pH < 2) While generally favorable, extremely low pH can sometimes lead to competition between excess H⁺ ions and dye molecules for active sites, or it may alter the structure of the adsorbent.Conduct a systematic study of pH effect from a range of, for example, pH 2 to pH 7 to identify the optimal point.[4]
Adsorbent appears to agglomerate or clump in the solution The surface charge of the adsorbent particles is close to zero (i.e., the pH is near the pHPZC), leading to reduced electrostatic repulsion between particles and causing them to aggregate.[12]This is an indicator that you are near the pHPZC. Adjusting the pH further away from the pHPZC (lower for anionic dye adsorption) should improve particle dispersion.

Data Presentation

Table 1: Effect of pH on the Adsorption Efficiency of Anionic Dyes

pHAdsorbent Surface Charge (relative to pHPZC)Expected Adsorption Efficiency for Direct Black BHPrimary Interaction Mechanism
< pHPZC (e.g., pH 3) PositiveHighElectrostatic Attraction
≈ pHPZC NeutralModerateNon-electrostatic interactions (e.g., π-π stacking, hydrogen bonding)
> pHPZC (e.g., pH 9) NegativeLowElectrostatic Repulsion

This table provides a generalized summary. Actual efficiencies will vary based on the specific adsorbent, dye concentration, and temperature.

Experimental Protocols

Protocol 1: Determination of Optimal pH for Direct Black BH Adsorption

Objective: To identify the pH at which the maximum adsorption of Direct Black BH occurs for a specific adsorbent.

Materials:

  • Direct Black BH stock solution (e.g., 1000 mg/L)

  • Adsorbent material

  • 0.1 M HCl and 0.1 M NaOH for pH adjustment[11]

  • Conical flasks or beakers

  • Shaker or magnetic stirrer

  • pH meter

  • UV-Vis Spectrophotometer

  • Centrifuge or filtration apparatus

Procedure:

  • Prepare a series of conical flasks, each containing a fixed volume of Direct Black BH solution of a known concentration (e.g., 50 mg/L).[13]

  • Adjust the initial pH (pHi) of the solutions in each flask to a different value within a desired range (e.g., 3, 4, 5, 6, 7, 8, 9) using 0.1 M HCl or 0.1 M NaOH.[14]

  • Add a precise amount of the adsorbent to each flask (e.g., 0.1 g in 50 mL).[13]

  • Agitate the flasks at a constant speed and temperature for a predetermined equilibrium time (e.g., 2 hours).

  • After equilibration, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of Direct Black BH in the supernatant/filtrate using a UV-Vis spectrophotometer at its maximum wavelength (λmax).

  • Calculate the percentage of dye removal for each pH value using the following equation:

    Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] x 100

    where C₀ is the initial dye concentration and Cₑ is the equilibrium dye concentration.[11]

  • Plot the removal efficiency (%) against the initial pH to determine the optimal pH.

Protocol 2: Determination of Point of Zero Charge (pHPZC) by pH Drift Method

Objective: To determine the pHPZC of the adsorbent material.

Materials:

  • 0.01 M NaCl solution

  • Adsorbent material

  • 0.1 M HCl and 0.1 M NaOH for pH adjustment

  • A series of sealed flasks

  • Shaker

  • pH meter

Procedure:

  • Prepare a series of flasks, each containing 50 mL of 0.01 M NaCl solution.

  • Adjust the initial pH (pHi) of the solutions in the flasks to cover a range from 2 to 12 (e.g., 2, 3, 4, 5, 6, 7, 8, 9, 10, 11, 12) using 0.1 M HCl or 0.1 M NaOH.

  • Add a fixed amount of the adsorbent (e.g., 0.15 g) to each flask.

  • Seal the flasks and agitate them for 24-48 hours to reach equilibrium.

  • After agitation, measure the final pH (pHf) of each solution.

  • Calculate the change in pH (ΔpH) for each flask: ΔpH = pHf - pHi .

  • Plot ΔpH (y-axis) versus pHi (x-axis). The pHPZC is the pH at which the curve crosses the x-axis (i.e., where ΔpH = 0).

Visualizations

Diagram 1: Mechanism of Direct Black BH Adsorption at Different pH Levels

G cluster_acidic Acidic Condition (pH < pHPZC) cluster_alkaline Alkaline Condition (pH > pHPZC) Adsorbent_A Adsorbent (+ve charge) Dye_A Direct Black BH (-ve charge) Adsorbent_A->Dye_A Electrostatic Attraction Result_A High Adsorption Adsorbent_B Adsorbent (-ve charge) Dye_B Direct Black BH (-ve charge) Adsorbent_B->Dye_B Electrostatic Repulsion Result_B Low Adsorption G A Prepare Direct Black BH solutions at varying initial pH (e.g., 3-9) B Add a fixed amount of adsorbent to each solution A->B C Agitate for a set equilibrium time B->C D Separate adsorbent from solution (centrifuge/filter) C->D E Measure final dye concentration (UV-Vis Spectrophotometer) D->E F Calculate % Removal Efficiency E->F G Plot % Removal vs. Initial pH F->G H Identify Optimal pH (pH with highest % removal) G->H

Sources

Optimization

Technical Support Center: Optimizing Direct Black BH Dye Uptake Rate

Welcome to the technical support center for the application of Direct Black BH dye. This guide is designed for researchers, scientists, and professionals in drug development who utilize this dye in their experiments.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the application of Direct Black BH dye. This guide is designed for researchers, scientists, and professionals in drug development who utilize this dye in their experiments. Here, we will address common issues and questions related to the effect of temperature on the dye uptake rate, providing in-depth, field-proven insights to ensure the scientific integrity of your work.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on the uptake rate of Direct Black BH?

The influence of temperature on the uptake of Direct Black BH, an anionic direct dye, is a balance of several factors. Generally, increasing the temperature has the following effects:

  • Increased Dye Solubility and De-aggregation: Higher temperatures enhance the solubility of Direct Black BH in the dyebath and promote the de-aggregation of dye molecules.[1] This leads to a higher concentration of individual dye molecules available to diffuse and adsorb onto the substrate.

  • Increased Kinetic Energy: As the temperature rises, dye molecules and the substrate's molecular chains gain kinetic energy. This increased movement accelerates the diffusion of the dye from the solution to the substrate surface and into its porous structure.[2]

  • Swelling of the Substrate: For cellulosic substrates like cotton, higher temperatures can cause the fibers to swell, opening up the internal structure and making more dye-binding sites accessible.

The overall nature of the adsorption process, whether it is endothermic (favored by higher temperatures) or exothermic (hindered by higher temperatures), will ultimately determine the net effect of a temperature increase.[3][4][5] For many direct dyes, the initial increase in temperature up to an optimal point enhances dye uptake.

Q2: Is there an optimal temperature for Direct Black BH dyeing?

While an exact optimal temperature can vary depending on the substrate, liquor ratio, and salt concentration, a general range can be recommended based on the behavior of similar direct black dyes. For many direct dyes, the deepest shades are achieved between 60-70°C. However, for direct black dyes used on cellulosic fibers like cotton, dyeing is often carried out at or near boiling temperatures (approximately 80–100°C) to ensure good diffusion and leveling. For some direct black dyes, the highest affinity for the fiber is observed at 100°C.

It is crucial to determine the optimal temperature empirically for your specific experimental conditions. Exceeding the optimal temperature can sometimes lead to a decrease in the dyeing rate.

Q3: How does temperature influence the thermodynamics of Direct Black BH adsorption?

The thermodynamic parameters, including enthalpy change (ΔH°), entropy change (ΔS°), and Gibbs free energy change (ΔG°), provide insight into the nature of the dyeing process.

  • Enthalpy Change (ΔH°): A positive ΔH° indicates an endothermic process, meaning that the dye uptake is favored at higher temperatures.[3][4][5] Conversely, a negative ΔH° signifies an exothermic process, where lower temperatures are more favorable for dye adsorption. Many direct dye adsorption processes are found to be endothermic.[4]

  • Entropy Change (ΔS°): A positive ΔS° suggests an increase in randomness at the solid-liquid interface during adsorption, which is a common observation.

  • Gibbs Free Energy Change (ΔG°): A negative ΔG° indicates that the dyeing process is spontaneous.

For a definitive understanding of your system, it is recommended to perform thermodynamic studies as outlined in the experimental protocol section below.

Troubleshooting Guide

Problem Potential Cause Related to Temperature Troubleshooting Steps
Low Dye Uptake or Pale Shade The dyeing temperature is too low, resulting in poor dye diffusion and kinetics.Gradually increase the dyeing temperature in increments (e.g., 10°C) to find the optimal range for your substrate. For cellulosic fibers, consider temperatures in the 80-100°C range.
The dyeing process is endothermic, and the applied temperature is insufficient to drive the reaction forward.Conduct a simple temperature study to determine if higher temperatures lead to better uptake. (See Experimental Protocol).
Uneven Dyeing or Poor Leveling The initial dyeing temperature is too high, causing the dye to rush onto the substrate too quickly and fix unevenly.Start the dyeing process at a lower temperature (e.g., 40-50°C) and gradually ramp up to the target temperature. This allows for more controlled dye migration and leveling.
The temperature is not uniform throughout the dyebath.Ensure proper agitation and circulation of the dyebath to maintain a consistent temperature.
Color Inconsistency Between Batches Variations in the temperature profile (heating rate, holding time, and final temperature) between experimental runs.Strictly control and monitor the temperature throughout the dyeing process using a calibrated thermometer or temperature controller.
Reduced Dye Uptake at Very High Temperatures The dyeing process may have an optimal temperature, beyond which the equilibrium shifts back towards desorption (Le Chatelier's principle for exothermic processes).If you observe a decrease in dye uptake at higher temperatures (e.g., above 90-100°C), you have likely surpassed the optimal temperature. Reduce the temperature to the previously determined optimum.
Potential for dye degradation at excessively high temperatures, although this is less common for direct dyes under normal dyeing conditions.Verify the thermal stability of Direct Black BH if using extreme temperatures.

Experimental Protocol to Determine the Effect of Temperature

This protocol provides a step-by-step methodology to systematically investigate the effect of temperature on the uptake of Direct Black BH.

1. Materials and Reagents:

  • Direct Black BH dye (also known as C.I. Direct Blue 2)

  • Substrate (e.g., cotton fabric, cellulosic membrane)

  • Sodium chloride (NaCl) or sodium sulfate (Na₂SO₄) as an electrolyte

  • Distilled or deionized water

  • Constant temperature water bath or a series of water baths set to different temperatures (e.g., 40°C, 50°C, 60°C, 70°C, 80°C, 90°C)

  • Spectrophotometer

  • Beakers or flasks

  • Stirring apparatus (magnetic stirrer or overhead stirrer)

  • Pipettes and other standard laboratory glassware

2. Preparation of Solutions:

  • Dye Stock Solution: Prepare a concentrated stock solution of Direct Black BH (e.g., 1 g/L) in distilled water.

  • Electrolyte Solution: Prepare a stock solution of the electrolyte (e.g., 100 g/L NaCl).

3. Experimental Procedure:

  • Prepare Dyebaths: In a series of beakers, prepare the dyebaths by diluting the dye stock solution to the desired concentration (e.g., 50 mg/L). Add the required amount of electrolyte (e.g., 10 g/L NaCl).

  • Substrate Preparation: Cut the substrate into equal-sized pieces (e.g., 1 gram).

  • Temperature Equilibration: Place the beakers in the water baths and allow them to equilibrate to the set temperatures.

  • Dyeing Process: Introduce a piece of the substrate into each dyebath simultaneously. Start a timer.

  • Sampling: At regular intervals (e.g., 15, 30, 60, 90, 120 minutes), withdraw a small aliquot of the dyebath from each beaker.

  • Spectrophotometric Analysis: Measure the absorbance of each aliquot at the maximum wavelength (λmax) of Direct Black BH. Use a pre-established calibration curve to determine the concentration of the dye remaining in the solution.

  • Calculate Dye Uptake: The amount of dye adsorbed onto the substrate at time t (q_t, in mg/g) can be calculated using the following equation: q_t = (C₀ - C_t) * V / W Where:

    • C₀ is the initial dye concentration (mg/L)

    • C_t is the dye concentration at time t (mg/L)

    • V is the volume of the dyebath (L)

    • W is the weight of the substrate (g)

4. Data Analysis:

  • Plot the dye uptake (q_t) versus time for each temperature to determine the kinetics of adsorption.

  • Plot the equilibrium dye uptake (q_e) versus temperature to identify the optimal temperature for maximum dye adsorption.

Visualization of Temperature Effects

The following diagram illustrates the key relationships in the dyeing process influenced by temperature.

G cluster_0 Temperature Increase cluster_1 Effects on Dye & Solution cluster_2 Effects on Substrate cluster_3 Overall Outcome Temp Temperature Solubility Increased Dye Solubility Temp->Solubility Deaggregation Reduced Dye Aggregation Temp->Deaggregation KineticEnergy Increased Kinetic Energy of Dye Temp->KineticEnergy Swelling Fiber Swelling (Cellulose) Temp->Swelling DiffusionRate Increased Diffusion Rate Solubility->DiffusionRate Deaggregation->DiffusionRate KineticEnergy->DiffusionRate Accessibility Increased Site Accessibility Swelling->Accessibility Accessibility->DiffusionRate UptakeRate Increased Dye Uptake Rate DiffusionRate->UptakeRate

Caption: Relationship between temperature and factors influencing dye uptake rate.

References

  • Hangzhou Fucai Chem Co., Ltd. (2022, August 31). Temperature Effects Of Direct Dyes. Retrieved from [Link]

  • Hangzhou Fucai Chem Co., Ltd. (2021, August 19). Effect of temperature on direct dye dyeing. Retrieved from [Link]

  • Quora. (2025, April 9). What is Direct Black, and how is it used in the textile dyeing industry? Retrieved from [Link]

  • MDPI. (n.d.). Kinetic, Thermodynamic and Adsorption Isotherm Studies of Detoxification of Eriochrome Black T Dye from Wastewater by Native and Washed Garlic Peel. Retrieved from [Link]

  • ACS Publications. (2023, February 6). Adsorption Properties of Anionic Dyes on Quaternized Microcrystalline Cellulose. ACS Omega. Retrieved from [Link]

  • PubChem. (n.d.). C.I. Direct Blue 2. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Kinetics and thermodynamics of the organic dye adsorption the mesoporous hybrid xerogel. Retrieved from [Link]

  • Google Patents. (n.d.). Direct black dye - US4255327A.
  • Direct Fast Black. (n.d.). Retrieved from [Link]

  • Prima Chemicals. (n.d.). Direct Black Direct Dye. Retrieved from [Link]

  • Vipul Organics. (2018, October 18). Resolving Dyeing Issues with Regard to Direct Dyes. Retrieved from [Link]

  • ResearchGate. (2025, July 11). Effect of Dye Aggregation on the Sorption Behavior of Anionic Dyes onto Cationized Cellulose Fibers. Retrieved from [Link]

  • World dye variety. (2012, August 7). Direct Black 103. Retrieved from [Link]

  • Frontiers. (n.d.). Investigation of the removal kinetics, thermodynamics and adsorption mechanism of anionic textile dye, Remazol Red RB, with powder pumice, a sustainable adsorbent from waste water. Retrieved from [Link]

  • ResearchGate. (2024, March 4). Equilibrium, kinetic, and thermodynamic study of Direct Yellow 12 dye adsorption by biomass-derived porous graphitic activated carbon. Retrieved from [Link]

  • ACS Publications. (2022, March 31). Sequestration of Anionic and Cationic Dyes through Thermally Activated Slate and Their Kinetics and Thermodynamic Characteristics. ACS Omega. Retrieved from [Link]

  • Buentex Machinery Trading Co.,Ltd. (n.d.). Factors that affect the direct dyeing. Retrieved from [Link]

  • Fibre2Fashion. (n.d.). Problems in Dyeing with Direct Dyes | Dyeing of Cotton with Direct Dyes. Retrieved from [Link]

  • Journal of Physical Science. (2012). Equilibrium, kinetic, and thermodynamic studies on the adsorption of direct dye onto a novel green adsorbent Uncaria gambir. 23(1), 1–13. Retrieved from [Link]

  • ResearchGate. (n.d.). Adsorption and Thermodynamic Study of Direct Blue 71 Dye on to natural Flint Clay from Aqueous Solution. Retrieved from [Link]

  • MDPI. (2024, December 27). Cationized Cellulose Materials: Enhancing Surface Adsorption Properties Towards Synthetic and Natural Dyes. Retrieved from [Link]

  • PubMed. (2008, November 15). Adsorption of direct dyes from aqueous solutions by carbon nanotubes: determination of equilibrium, kinetics and thermodynamics parameters. Retrieved from [Link]

  • Knowledge. (2024, November 4). What are the troubleshooting methods for fabric dyeing machines? Retrieved from [Link]

  • NIH. (2023, April 11). Thermodynamic, kinetic, and isotherm studies of Direct Blue 86 dye absorption by cellulose hydrogel. Retrieved from [Link]

  • MDPI. (2022, August 13). Equilibrium, Kinetic, and Thermodynamic Studies on Adsorption of Rhodamine B from Aqueous Solutions Using Oxidized Mesoporous Carbons. Retrieved from [Link]

  • Prima Chemicals. (2024, January 17). Direct Dyes: Properties and Applications of Direct Black 22. Retrieved from [Link]

  • MDPI. (n.d.). Adsorption of Anionic and Cationic Dyes on Activated Carbon Prepared from Oak Cupules: Kinetics and Thermodynamics Studies. Retrieved from [Link]

  • IOSR Journal. (n.d.). Effects of temperature on the dye uptake of leather with anionic dyes. Retrieved from [Link]

  • Scribd. (n.d.). Dyeing Troubleshooting Guide. Retrieved from [Link]

Sources

Troubleshooting

Enhancing color fastness of Direct Black BH on cellulosic textiles

Safety & Compliance Warning (Critical) Before proceeding, verify your specific dye batch. "Direct Black BH" is a trade name that has historically referred to different Color Index (C.I.) numbers, most notably C.I.

Author: BenchChem Technical Support Team. Date: February 2026

Safety & Compliance Warning (Critical)

Before proceeding, verify your specific dye batch. "Direct Black BH" is a trade name that has historically referred to different Color Index (C.I.) numbers, most notably C.I. Direct Black 165 or the benzidine-based C.I. Direct Black 38 .[1][2]

  • Risk: C.I. Direct Black 38 produces benzidine (a known human carcinogen) upon metabolism.[2]

  • Action: Consult your Safety Data Sheet (SDS). If your CAS number is 1937-37-7 , strict containment protocols are required. Modern formulations often substitute this with C.I. Direct Black 22 (CAS 6473-13-8) or Direct Black 165 , which are safer polyazo alternatives but still require standard PPE.

Module 1: The Chemistry of the Problem

Why does Direct Black BH bleed?

Direct dyes like Direct Black BH are large, planar polyazo molecules containing sulfonate groups (


). These groups make the dye water-soluble, allowing it to diffuse into the cellulosic fiber. However, the dye is retained inside the fiber only by weak physical forces:
  • Hydrogen Bonding: Between dye azo/amino groups and cellulose hydroxyls.

  • Van der Waals Forces: Attraction between the planar dye molecule and the cellulose chain.[3]

The Failure Mode: Because these forces are weak and the dye remains water-soluble, exposure to water (washing) or perspiration causes the dye to desorb and diffuse back out of the fiber.

Module 2: Optimization of the Dyeing Process

Poor fastness often starts with poor exhaustion. Unfixed dye on the surface will always bleed, regardless of after-treatment.

Troubleshooting Guide: Exhaustion & Leveling
IssueProbable CauseCorrective ActionMechanism
Low Color Yield Insufficient ElectrolyteIncrease Sodium Sulfate (

) to 20-30 g/L.
Salt reduces the negative zeta potential of cotton, allowing anionic dye to approach.
Uneven Dyeing (Motley) Temperature Ramp too fastReduce heating rate to 1-2°C/min in the critical zone (60°C–80°C).Slows kinetic energy, preventing "strike" (rapid uneven absorption).
Bronzing Dye AggregationAdd Dispersing Agent (1-2 g/L); Ensure proper boil-off.Prevents surface crystallization of the dye molecules.
The "Bronzing" Phenomenon

Bronzing is a common defect with Direct Black BH where the fabric develops a metallic, reddish-brown sheen.

  • Cause: The dye concentration exceeds the fiber's saturation limit, or salt concentration is too high, causing the dye to crystallize on the surface rather than penetrating the fiber.

  • Solution: Scour the fabric thoroughly before dyeing to improve wettability. Use a sequestering agent if water hardness >50 ppm.

Module 3: Fixation Technologies (The Solution)

To achieve commercially acceptable wet fastness (AATCC 61 Rating >3-4), you must chemically modify the dye-fiber complex.

Option A: Cationic Fixing Agents (Standard Industry Practice)

These are typically quaternary ammonium compounds or polyamines.

  • Mechanism: The positively charged (cationic) fixative binds to the negatively charged (anionic) sulfonate groups of the dye. This forms a large, insoluble complex inside the fiber pores, physically trapping the dye.

Option B: Bio-Based Fixation (Chitosan)

For eco-conscious applications, Chitosan (derived from crustacean shells) acts as a natural cationic fixative.

  • Protocol: Apply 1-2% Chitosan (low molecular weight) at pH 5.0-5.5. The amino groups protonate (

    
    ), binding to the dye.
    
Visualization: The Fixation Mechanism

FixationMechanism Dye Direct Black BH (Anionic -SO3-) Fiber Cellulose Fiber (Porous Structure) Dye->Fiber Diffusion (Weak H-Bonds) Complex Insoluble Complex (Precipitated inside pore) Dye->Complex Electrostatic Attraction Fixative Cationic Agent (Polyamine +) Fixative->Fiber Application (Post-Dye) Fixative->Complex Locks Dye Wash Washing Cycle (Water + Detergent) Complex->Wash Resists Desorption

Figure 1: Mechanism of Cationic Fixation.[4] The fixative (Blue) targets the anionic dye (Red) within the fiber, creating a large insoluble complex (Green) that cannot easily migrate out during washing.

Module 4: Step-by-Step Application Protocol

Phase 1: Dyeing (Exhaustion)
  • Bath Setup: Liquor Ratio 1:20.

  • Auxiliaries:

    • Wetting Agent: 1 g/L

    • Sequestering Agent: 1 g/L (if hard water)

    • Sodium Sulfate: 20 g/L (Added in portions)

  • Process:

    • Start at 40°C. Add dye. Run 10 mins.

    • Add 1/3 Salt. Raise to 60°C.

    • Add 1/3 Salt. Raise to 80°C.

    • Add 1/3 Salt. Raise to 98°C (Boil). Hold for 45-60 mins.

  • Rinsing (CRITICAL): Drop bath. Rinse cold. Rinse hot (60°C). The water must be clear before fixation.

Phase 2: Fixation (After-treatment)[3]
  • Bath Setup: Fresh bath, 40°C, pH 6.0-6.5 (adjust with Acetic Acid).

  • Dosing: Add 2-3% o.w.f. (on weight of fabric) Cationic Fixing Agent.

  • Time: Run for 20-30 minutes at 40-50°C.

  • Final Step: Drain and dry.[5] Do not rinse aggressively after fixation.

Module 5: Validation & Testing

Standard: AATCC Test Method 61 (Accelerated Laundering)

Do not rely on hand washing for data. Use the AATCC 61-2A protocol to simulate 5 home launderings.

ParameterCondition
Temperature 49°C (120°F)
Detergent AATCC Standard Reference Detergent (WOB)
Steel Balls 50 balls (provides mechanical abrasion)
Time 45 minutes
Acceptance Criteria Gray Scale Rating ≥ 4 (Color Change) and ≥ 3-4 (Staining on Multifiber)
Troubleshooting the Test Results
  • Scenario: Good color retention (Change = 4), but heavy staining on Nylon/Acetate strip (Staining = 2).

  • Diagnosis: The fixing agent itself may be loose on the surface, attracting loose dye.

  • Fix: Perform a "soap-off" before adding the fixing agent to remove hydrolyzed/unbound dye, or reduce the concentration of the fixing agent.

References

  • Broadbent, A. D. (2001). Basic Principles of Textile Coloration. Society of Dyers and Colourists. (Standard text on direct dye mechanisms and kinetics).
  • Shore, J. (1995). Cellulosics Dyeing. Society of Dyers and Colourists.
  • Chattopadhyay, D. P., & Patel, B. H. (2016). "Improvement in properties of cotton fabric dyed with direct dyes using chitosan." Fashion and Textiles, 3(1).[6] Link

  • AATCC. (2021).[5][7] AATCC Test Method 61-2013: Colorfastness to Laundering: Accelerated. American Association of Textile Chemists and Colorists. Link

  • PubChem. (2024). Direct Black 38 - Safety Data Sheet. National Library of Medicine. Link

Sources

Reference Data & Comparative Studies

Validation

Validation of Pseudo-Second-Order Kinetics for Direct Black BH Removal: A Comparative Technical Guide

Topic: Validation of pseudo-second-order kinetics for Direct Black BH removal Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1] Executive Summary & Core Dire...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validation of pseudo-second-order kinetics for Direct Black BH removal Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary & Core Directive

In the development of adsorption-based remediation systems for complex azo dyes like Direct Black BH (a poly-azo anionic dye, often structurally related to C.I.[1] Direct Black 22 or 38), kinetic modeling is not merely a curve-fitting exercise—it is a diagnostic tool for elucidating the reaction mechanism.

This guide challenges the standard "linearization" approach often found in lower-tier literature. Instead, we validate the Pseudo-Second-Order (PSO) model against the Pseudo-First-Order (PFO) and Intraparticle Diffusion (IPD) models using non-linear regression and rigorous error analysis.[1] Our objective is to determine if the removal mechanism is governed by physical diffusion or rate-limiting chemisorption.

Theoretical Framework: The "Product" Under Test

The Adsorbate: Direct Black BH

Direct Black BH is a high-molecular-weight, sulfonated azo dye.[1] Its removal is critical due to the potential release of carcinogenic aromatic amines (e.g., benzidine derivatives) under reductive conditions.

  • Nature: Anionic (due to

    
     groups).[1]
    
  • Interaction Potential: Electrostatic attraction, hydrogen bonding, and

    
     stacking.[1][2]
    
The Kinetic Candidates[3][4]
ModelEquation (Non-linear)Physical Significance
Pseudo-First-Order (PFO)

Implies physisorption; rate proportional to driving force (

).[1][3] Often fits only the initial 20-30 minutes.[1]
Pseudo-Second-Order (PSO)

Implies chemisorption involving valence forces (electron exchange/sharing) is the rate-limiting step.[1][3]
Intraparticle Diffusion (IPD)

Describes mass transfer into pores.[1] If the plot passes through the origin, diffusion is the sole rate-limiting step.

Experimental Protocol: Self-Validating Data Generation

To validate the kinetic model, high-fidelity data is required. The following protocol ensures reproducibility and minimizes boundary layer artifacts.

Batch Adsorption Workflow
  • Preparation: Prepare a stock solution of Direct Black BH (1000 mg/L). Dilute to working concentration (e.g., 50 mg/L).[1] Adjust pH to optimal level (typically pH 2-4 for anionic dyes on protonated surfaces).[1]

  • Dosing: Add fixed adsorbent mass (e.g., 1.0 g/L) to the dye solution.

  • Agitation: Agitate at 150 rpm at constant temperature (

    
    C).
    
  • Sampling: Withdraw aliquots at

    
     min.
    
  • Separation: Centrifuge at 4000 rpm for 5 min (filtration may adsorb dye, introducing error).

  • Quantification: Measure residual concentration (

    
    ) via UV-Vis spectrophotometry at 
    
    
    
    (~590-600 nm for Black dyes).
Calculation of Uptake ( )

[1]
  • 
    : Adsorption capacity at time 
    
    
    
    (mg/g).[1][3]
  • 
    : Initial and liquid-phase concentrations (mg/L).
    
  • 
    : Volume (L).[1]
    
  • 
    : Mass of adsorbent (g).[1][4][5][6]
    
Visualizing the Workflow

ExperimentalWorkflow Stock Stock Solution (Direct Black BH) Batch Batch Reactor (pH Adjusted) Stock->Batch Dilution Sampling Time-Course Sampling Batch->Sampling Agitation Analysis UV-Vis Quantification Sampling->Analysis Centrifugation Data Data Processing (q_t vs t) Analysis->Data Mass Balance Data->Batch Repeat if Error > 5%

Figure 1: Step-by-step experimental workflow for kinetic data generation with a built-in validation loop.

Comparative Analysis: PSO vs. PFO

This section compares the performance of the models. Crucially, we reject the exclusive use of linearized


 values.  Linearizing the PSO equation (plotting 

vs

) distorts the error structure, often artificially inflating

because the variable

appears on both axes.
Statistical Validation Metrics

To objectively select the best model, use Non-Linear Regression (NLR) and minimize the following error functions:

  • Sum of Squared Errors (SSE):

    
    
    
  • Chi-square (

    
    ): 
    
    
    
    [1]
  • Akaike Information Criterion (AIC): For comparing models with different numbers of parameters.

Comparative Data Synthesis

Based on synthesized data typical for Direct Black dye adsorption on biosorbents or oxide surfaces (e.g., TiO2, Chitosan).

ParameterPseudo-First-Order (PFO)Pseudo-Second-Order (PSO)Interpretation

(Linear)
0.85 - 0.92> 0.99 PSO provides a superior fit across the entire time range.[1]

(mg/g)
45.245.2Experimental equilibrium capacity.[1]

(mg/g)
22.5 (Significant Underestimation)46.8 (Close Match) PFO fails to predict equilibrium capacity accurately.[1]
Rate Constant (

)

min


g/mg[1]·min
PSO constant reflects the chemisorption rate.[3]
Mechanism Diffusion-limited (Physisorption)Chemisorption (Electron Exchange) The fit confirms strong surface interactions.[1]
Why PSO Wins for Direct Black BH

Direct Black BH contains multiple sulfonate (


) and amine (

) groups.[1] The adsorption onto positively charged surfaces (e.g., protonated chitosan or metal oxides) is driven by:
  • Electrostatic Attraction: Between

    
     and Surface
    
    
    
    .
  • Hydrogen Bonding: Between azo nitrogens and surface hydroxyls.

  • n-

    
     interactions:  Electron donation from the dye to the adsorbent.
    

These are specific, valence-force interactions, which satisfy the theoretical basis of the Pseudo-Second-Order model.[1][3]

Decision Logic Diagram

ValidationLogic Start Experimental Data (q_t vs t) Fit Non-Linear Regression (PFO & PSO) Start->Fit CheckR2 Check R² > 0.95? Fit->CheckR2 CheckQe Check |q_e(exp) - q_e(cal)| < 5%? CheckR2->CheckQe Yes Fail Review IPD / Elovich (Complex Mechanism) CheckR2->Fail No PFO_Path PFO Valid (Physisorption) CheckQe->PFO_Path If PFO fits best PSO_Path PSO Valid (Chemisorption) CheckQe->PSO_Path If PSO fits best CheckQe->Fail Neither fits

Figure 2: Logic gate for determining the validity of the kinetic model based on statistical fit and physical reality.

Intraparticle Diffusion (The "Third Player")

While PSO describes the reaction rate, it does not identify the diffusion mechanism. To validate the PSO conclusion, you must plot


 vs 

(Weber-Morris plot).[1]
  • Observation: For Direct Black BH, this plot typically exhibits multilinearity.

    • Stage 1: External surface adsorption (fast).[1]

    • Stage 2: Intraparticle diffusion (gradual).[1]

    • Stage 3: Equilibrium.

  • Conclusion: If the line does not pass through the origin (

    
    ), intraparticle diffusion is involved but is not  the sole rate-limiting step. This supports the PSO conclusion that surface reaction (chemisorption) plays a dominant role in the rate control.[3]
    

Conclusion and Recommendation

Verdict: The Pseudo-Second-Order (PSO) model is the validated standard for describing the removal kinetics of Direct Black BH on most biosorbents and mineral adsorbents.

Validation Summary:

  • Statistical: PSO consistently yields

    
     and lower 
    
    
    
    values compared to PFO.
  • Physical: The calculated

    
     from PSO aligns within 5% of experimental values, whereas PFO underestimates 
    
    
    
    .
  • Mechanistic: The chemical structure of Direct Black BH (anionic, poly-azo) favors chemisorption, consistent with the PSO derivation.

Recommendation for Researchers: Do not rely solely on linearized plots (


 vs 

). You must perform non-linear regression to validate the model parameters. If the PSO model holds, optimize your process parameters (pH, temperature) to favor chemisorption (e.g., ensuring sufficient surface protonation).

References

  • Kinetics and Adsorption Equilibrium in the Removal of Azo-Anionic Dyes by Modified Cellulose. MDPI. Available at: [Link][1]

  • Removal of Direct Black 38 Dye by Adsorption and Photocatalytic Degradation on TiO2. SciELO. Available at: [Link][1]

  • Applying Linear Forms of Pseudo-Second-Order Kinetic Model for Feasibly Identifying Errors. MDPI. Available at: [Link][1]

  • Adsorptive Removal of Reactive Black 5 from Wastewater Using Bentonite Clay. MDPI. Available at: [Link][1]

  • A Sustainable Solution for the Adsorption of C.I. Direct Black 80. PubMed Central. Available at: [Link][1]

  • Comparison Between Linear and Non-Linear Forms of Pseudo-First-Order and Pseudo-Second-Order Adsorption Kinetic Models. ResearchGate. Available at: [Link]

Sources

Comparative

Technical Assessment: Daphnia magna Acute Toxicity Assay for Direct Black BH

Executive Summary & Chemical Profile[1] Direct Black BH (most commonly identified as C.I.[1] Direct Black 168 or occasionally C.I.[1][2] Direct Black 22 depending on regional synthesis) is a poly-azo dye widely used in t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1]

Direct Black BH (most commonly identified as C.I.[1] Direct Black 168 or occasionally C.I.[1][2] Direct Black 22 depending on regional synthesis) is a poly-azo dye widely used in the textile (cotton/viscose) and leather industries.[1] Unlike Reactive dyes that form covalent bonds, Direct dyes rely on hydrogen bonding and Van der Waals forces, leading to lower wash fastness and higher potential for aquatic release.

This guide provides a comparative toxicity analysis of Direct Black BH against industry-standard alternatives, grounded in OECD Guideline 202 (Daphnia sp.[1] Acute Immobilization Test).

Chemical Identity & Hazard Profile[1][3]
  • Commercial Name: Direct Black BH

  • C.I.[1][2][3][4][5][6][7][8] Name: C.I. Direct Black 168 (Primary candidate); C.I.[1][2] Direct Black 22 (Secondary variant).[1]

  • Chemical Class: Trisazo or Polyazo.[1]

  • Primary Toxicity Mechanism:

    • Physical Inhibition: Adherence of dye particles to the respiratory appendages (branchiae) of Daphnia.

    • Chemical Toxicity: Metabolic reduction of azo bonds (-N=N-) by azoreductase enzymes in the gut, releasing potentially toxic aromatic amines.[1]

Comparative Performance Analysis

The following data synthesizes experimental ranges for Direct Black BH against a high-toxicity benchmark (Direct Blue 218) and a low-toxicity alternative (Reactive Black 5).

Table 1: Comparative Acute Toxicity (48h LC50)[1]
CompoundChemical Class48h LC50 (mg/L)Toxicity RatingPrimary Mode of Action
Direct Black BH Polyazo Direct Dye10.0 – 50.0 *Moderate Physical encrustation; Azo reduction stress.[1]
Reactive Black 5 Diazo Reactive Dye> 200.0LowHydrolysis leads to low bioavailability; pH dependent.[1]
Direct Blue 218 Copperized Azo Dye0.5 – 5.0HighHeavy metal (Copper) toxicity + Azo cleavage.[1]
K₂Cr₂O₇ Reference Toxicant0.6 – 2.1ExtremeOxidative stress; used for Quality Control (QC).[1]

*Note: Values for Direct Black BH are estimated based on structural analogs (C.I. Direct Black 38/168) and standard azo dye behaviors.[1] Specific batch purity significantly alters these values.

Senior Scientist Experimental Protocol (OECD 202 Optimized)

As a Senior Application Scientist, I reject the "cookbook" approach. The following protocol emphasizes causality and error prevention specific to textile dyes.

Phase 1: Preparation & "The Black Box" Problem

Challenge: Textile dyes are rarely 100% pure.[1] They contain salts (Na₂SO₄), anti-dusting agents, and synthesis byproducts. Solution: Calculate concentrations based on active dye content , not total weight.

  • Stock Solution: Dissolve 1.0 g of Direct Black BH in 1.0 L of ASTM Hard Synthetic Water.

    • Critical Step: Direct dyes aggregate.[1] Sonicate for 15 minutes to ensure dispersion.

    • QC Check: Measure pH.[1] Azo dyes can be alkaline.[1] If pH > 8.5, neutralize with 0.1N HCl to prevent pH-shock masking true toxicity.

Phase 2: Exposure Design

Challenge: Daphnia are phototactic.[1] Dark dyes block light, altering behavior. Solution: Use a randomized block design with varying light intensities if tracking motility, but standard OECD 202 requires 16h light/8h dark.

  • Test Organism: Daphnia magna (Age: <24 hours, Neonates).[1][8][9][10]

  • Replicates: 4 replicates per concentration; 5 daphnids per vessel (20 mL volume).

  • Concentration Range (Range Finding): 0 (Control), 1, 10, 100 mg/L.

  • Definitive Test: 5 concentrations in a geometric series (e.g., 5, 10, 20, 40, 80 mg/L).

Phase 3: Observation & Endpoint Verification

Challenge: "False Death" due to immobilization. Solution: Gently agitate the vessel for 15 seconds. If antennae do not move, record as immobilized.

  • Endpoint: EC50 (Immobilization) at 24h and 48h.[1][8][10]

  • Color Interference: Direct Black BH turns the water opaque.[1] Place vessels on a lightbox (transillumination) rather than using overhead light to accurately count survivors.[1]

Mechanistic Visualization

The following diagrams illustrate the experimental workflow and the biological pathway of toxicity.

Diagram 1: Optimized Assay Workflow

AssayWorkflow Start Direct Black BH (Raw Powder) Prep Stock Solution (Sonicate + pH Adjust) Start->Prep Weigh & Dissolve Dilution Geometric Dilutions (5 - 80 mg/L) Prep->Dilution ASTM Water Exposure Daphnia Exposure (48h @ 20°C) Dilution->Exposure n=20 per conc Observation Endpoint Check (Transillumination) Exposure->Observation 24h & 48h Analysis Probit Analysis (LC50 Calculation) Observation->Analysis Data Input

Caption: Step-by-step workflow emphasizing sonication and transillumination to mitigate dye-specific artifacts.

Diagram 2: Toxicity Pathway (The "Why")[1]

ToxicityPathway Dye Direct Black BH (Azo Dye) Route1 Physical Adsorption Dye->Route1 Route2 Ingestion Dye->Route2 Mech1 Branchial Clogging (Respiratory Stress) Route1->Mech1 Mech2 Gut Azoreductase Cleavage Route2->Mech2 Outcome Immobilization / Death Mech1->Outcome Metabolite Aromatic Amines (Toxic) Mech2->Metabolite Metabolite->Outcome

Caption: Dual-action toxicity pathway showing physical asphyxiation and metabolic activation of toxic amines.[1]

Results Interpretation & Discussion

Interpreting the Data

In our comparative assessment, Direct Black BH typically exhibits an LC50 between 10 and 50 mg/L . This classifies it as Harmful to Aquatic Life (Category 3 in GHS), but distinct from the "Toxic" Category 2 (< 10 mg/L).[1]

  • vs. Reactive Dyes: Reactive Black 5 is significantly less toxic (LC50 > 200 mg/L) because the hydrolyzed dye does not easily penetrate biological membranes.[1]

  • vs. Metallized Dyes: Direct Blue 218 (Copper complex) is far more lethal due to the release of free copper ions, which disrupt osmoregulation in Daphnia.

The "Self-Validating" System

To ensure your results are trustworthy:

  • Control Mortality: Must be < 10%. If > 10%, the culture is stressed; discard data.

  • Reference Toxicant: Run a parallel test with Potassium Dichromate. If the LC50 falls outside the 0.6 – 2.1 mg/L range, your Daphnia population is either too resistant or too sensitive, invalidating the Direct Black BH results.

Environmental Implications

While Direct Black BH is less acutely toxic than heavy-metal dyes, its chronic implications are severe.[1] The azo-reduction products (aromatic amines) depicted in Diagram 2 are often mutagenic.[1][5] Therefore, acute LC50 values should be viewed as a baseline; chronic reproduction assays (21-day) are recommended for a complete safety profile.[1]

References

  • OECD. (2004).[1] Test No. 202: Daphnia sp.[1] Acute Immobilization Test. OECD Guidelines for the Testing of Chemicals, Section 2. Link[1]

  • Bae, J.S.[5] & Freeman, H.S. (2007).[1][5] Aquatic toxicity evaluation of new direct dyes to the Daphnia magna. Dyes and Pigments, 73(1), 81-85.[1] (Provides comparative data for benzidine-congener direct dyes). Link

  • Environment Canada. (1990).[1] Biological Test Method: Acute Lethality Test Using Daphnia spp.[1][8] (EPS 1/RM/11).[1] Link

  • World Dye Variety. (2012).[1][2] C.I.[1][2][3][4][5][6][7][8][11] Direct Black 168 Product Information. (Identifies "Black BH" trade name association). Link

  • BenchChem. (2025).[1][8] Comparative Analysis of Environmental Impact: Reactive Black 5 vs Alternatives. Link[1]

Sources

Safety & Regulatory Compliance

Safety

Direct Black BH: Proper Disposal &amp; Handling Procedures

[1][2][3] Executive Summary & Critical Identification Direct Black BH is a trade name most commonly associated with C.I.[1] Direct Black 22 (CAS: 25180-19-2).[1] However, due to loose nomenclature in the dye industry, it...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary & Critical Identification

Direct Black BH is a trade name most commonly associated with C.I.[1] Direct Black 22 (CAS: 25180-19-2).[1] However, due to loose nomenclature in the dye industry, it is frequently confused with or substituted for C.I. Direct Black 38 (CAS: 1937-37-7), a benzidine-based dye and a known human carcinogen.[1][2][3][4]

Operational Directive: Before handling, you must verify the CAS number on your specific reagent bottle.

  • Scenario A (CAS 25180-19-2): Treat as a Toxic/Irritant Organic Dye.[1]

  • Scenario B (CAS 1937-37-7): Treat as a Select Carcinogen (Benzidine congener).[1]

This guide provides a "Universal High-Hazard" protocol that ensures safety compliance for both scenarios, prioritizing the stricter containment required for benzidine-based compounds.

Technical Hazard Profile

To ensure scientific integrity, we must understand the mechanism of toxicity. Direct dyes are azo compounds (


).[1][4][5]
  • The Azo Reduction Hazard: In vivo (metabolism) or in the environment (anaerobic bacteria), the azo linkage cleaves.

    • Direct Black 38 cleaves to release Benzidine , a potent bladder carcinogen.[2][6]

    • Direct Black 22 cleaves to aromatic amines that are skin/eye irritants and potential sensitizers, though less aggressively carcinogenic than benzidine.

  • Environmental Fate: Azo dyes are recalcitrant in aerobic wastewater treatment but degrade anaerobically to toxic amines. Drain disposal is strictly prohibited.

Physicochemical Data Table
PropertyDirect Black 22 (Standard BH)Direct Black 38 (High Hazard Variant)
CAS Number 25180-19-2 1937-37-7
Physical State Black/Dark Grey PowderBlack/Reddish-Grey Powder
Solubility Soluble in water (~40 g/L)Soluble in water
pH Sensitivity Stable pH 6-9Precipitates in strong acid
Primary Hazard Eye/Skin Irritant, SensitizerCarcinogen (Cat 1B) , Mutagen
RCRA Status Characteristic (if applicable)Listed Constituent (Benzidine)
Operational Workflow: Decision Logic

The following decision tree outlines the logical flow for categorizing and disposing of Direct Black waste.

DisposalWorkflow Start Waste Generation CheckCAS STEP 1: Verify CAS Number Start->CheckCAS IsCarcinogen Is CAS 1937-37-7? CheckCAS->IsCarcinogen ProtocolA PROTOCOL A: Carcinogen Handling (Double Bag, Cytotoxic Label) IsCarcinogen->ProtocolA Yes ProtocolB PROTOCOL B: Irritant/Toxic Handling (Standard Haz Waste) IsCarcinogen->ProtocolB No LiquidSolid STEP 2: State of Matter ProtocolA->LiquidSolid ProtocolB->LiquidSolid SolidWaste Solid Waste (Powder, contaminated gloves) LiquidSolid->SolidWaste Solid LiquidWaste Liquid Waste (Stock solutions, buffers) LiquidSolid->LiquidWaste Liquid BinSolid Container: Wide-mouth HDPE Label: 'Solid Hazardous Waste' SolidWaste->BinSolid BinLiquid Container: Carboy (HDPE/Glass) Label: 'Aqueous Waste with Azo Dye' LiquidWaste->BinLiquid Incineration Final Disposal: High-Temp Incineration BinSolid->Incineration BinLiquid->Incineration

Figure 1: Decision logic for classifying and routing Direct Black BH waste streams.

Detailed Disposal Procedures
A. Personal Protective Equipment (PPE)
  • Respiratory: N95 minimum for weighing powder. If handling CAS 1937-37-7 (DB38), use a P100 respirator or work strictly inside a fume hood.[1]

  • Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1] Azo dyes can diffuse through latex.

  • Clothing: Lab coat buttoned to the neck. Tyvek sleeves recommended for stock solution preparation.

B. Solid Waste Disposal
  • Items: Unused powder, contaminated paper towels, weigh boats, gloves.

  • Protocol:

    • Place waste into a clear polyethylene bag (primary containment).[1]

    • Seal the bag with tape or a zip tie.

    • Place the sealed bag into a wide-mouth HDPE drum or approved hazardous waste pail.

    • Labeling:

      • For CAS 25180-19-2: "Hazardous Waste - Solid - Direct Black 22 - Irritant."[1]

      • For CAS 1937-37-7: "Hazardous Waste - Solid - Direct Black 38 - CANCER SUSPECT AGENT ."[1]

C. Liquid Waste Disposal
  • Items: Dye baths, stock solutions, rinse water.

  • Protocol:

    • Do NOT adjust pH unless the solution is reactive (unlikely with these dyes). Keep pH neutral (6-8) to prevent accidental precipitation or gas generation.[1]

    • Use a dedicated HDPE or Glass Carboy .

    • Fill to 90% capacity only (leave headspace).[1]

    • Segregation: Do not mix with oxidizers (e.g., bleach, peroxide) in the waste stream, as this can cause exothermic reactions or release toxic chloramines.

    • Labeling: "Aqueous Waste - Contains Azo Dyes (Direct Black BH) - Toxic."[1]

D. Spill Cleanup & Decontamination

If powder is spilled, do not dry sweep (creates dust).[1]

  • Cover: Lay wet paper towels over the spill to dampen the powder.

  • Scoop: Carefully scoop the damp material into a waste container.

  • Decontaminate Surface:

    • Wash surface with an aqueous detergent (Alconox/SDS).[1]

    • Scientific Rationale: Azo dyes are generally water-soluble.[1] Organic solvents (acetone/ethanol) may spread the dye or drive it deeper into surface pores.[1]

    • Rinse with water.[7][8][9] Collect all rinseate as liquid hazardous waste.

  • Verification: Wipe the area with a white solvent-dampened swab. If color persists, repeat cleaning.

Professional Waste Management Handover
  • Destruction Method: The only acceptable final disposal method for azo dyes is High-Temperature Incineration with flue gas scrubbing.[1] This ensures the thermal destruction of the azo bond and any aromatic amine byproducts.

  • Regulatory Code (USA):

    • While Direct Black 22 is not explicitly P-listed, it falls under general "Toxic" characteristics if bioassay fails.[1]

    • Direct Black 38 (Benzidine-based) is strictly regulated.[1] Ensure your manifest reflects "Potential Carcinogen" to protect downstream waste handlers.

References
  • National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound Summary for CID 135422073 (Direct Black 19/22). Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). (1980).[1][3] Benzidine-Based Dyes: Direct Black 38, Direct Brown 95 and Direct Blue 6 Dyes (Instruction CPL 02-02-027).[1][3] Retrieved from [Link][1]

  • U.S. Environmental Protection Agency (EPA). (2010).[1][10] Action Plan for Dyes Derived from Benzidine and its Congeners. Retrieved from [Link][1]

  • National Institute for Occupational Safety and Health (NIOSH). (2014).[1] Pocket Guide to Chemical Hazards: Benzidine-based dyes. Retrieved from [Link][1]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: Direct Black BH

Content Type: Operational Safety Protocol | Audience: Research Scientists & Lab Managers Hazard Identification & Risk Profile Critical Warning: "Direct Black BH" is a trade designation frequently synonymous with C.I. Dir...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Operational Safety Protocol | Audience: Research Scientists & Lab Managers

Hazard Identification & Risk Profile

Critical Warning: "Direct Black BH" is a trade designation frequently synonymous with C.I. Direct Black 38 (CAS 1937-37-7) .[1][2][3][4][5][6] This compound is a benzidine-based azo dye .[4]

  • Carcinogenicity: IARC Group 1 / OSHA Regulated Carcinogen.

    • Mechanism:[2][4][6] In vivo, azo reductases metabolize this dye into benzidine , a potent human bladder carcinogen.

  • Routes of Entry: Inhalation (dust) and Dermal Absorption (critical vector).

  • Physical State: Friable powder; high risk of static-induced aerosolization during weighing.

Directive: Unless your specific Certificate of Analysis (CoA) explicitly certifies the material is "Benzidine-Free" (e.g., a non-toxic iron-complex substitute), you must handle this substance under BSL-2 chemical carcinogen protocols .

Hierarchy of Controls: Engineering First

PPE is the last line of defense. Engineering controls are mandatory for Direct Black BH.

  • Primary Barrier: Class II Type A2 Biosafety Cabinet (BSC) or Chemical Fume Hood.

    • Requirement: Face velocity 80–100 fpm.

  • Secondary Barrier: Restricted access zone. Use a dedicated "Carcinogen Handling" tray to contain potential spills.

Personal Protective Equipment (PPE) Matrix

Scientific justification for PPE selection based on permeation kinetics and particle physics.

Protection ZoneRecommended EquipmentTechnical Rationale
Respiratory N95 (Minimum) or P100 (Preferred) The lyophilized powder size (<5µm) penetrates surgical masks. P100 offers 99.97% efficiency against solid particulates.
Dermal (Hands) Double Gloving Protocol 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, 5-8 mil)Benzidine congeners can permeate thin latex. Double nitrile provides a breakthrough time >480 mins and visualizes breaches.
Ocular Chemical Splash Goggles (Indirect Vent)Safety glasses allow dust entry from the side/top. Goggles seal the orbital area against airborne micro-particulates.
Body Tyvek® Lab Coat (Disposable)Cotton coats retain dye particles, creating a "take-home" exposure risk. Disposable Tyvek is impermeable to dust and liquids.

Operational Protocol: The "Clean-to-Dirty" Workflow

Phase A: Preparation (Outside the Hood)
  • Donning Sequence: Wash hands

    
     Inner Gloves 
    
    
    
    Tyvek Coat
    
    
    Respirator
    
    
    Goggles
    
    
    Outer Gloves (taped to sleeves if high dust risk).
  • Static Control: Place an anti-static gun or strip near the balance. Azo dyes are highly electrostatic; static discharge causes powder to "jump" and disperse.

Phase B: Active Handling (Inside the Hood)
  • Weighing:

    • Never weigh directly on the balance pan. Use a disposable weigh boat inside a secondary containment tray.

    • Damping Technique: If the protocol permits, pre-wet the powder with a drop of the solvent (e.g., water/ethanol) inside the weigh boat before moving it. This eliminates dust generation during transfer.[7]

  • Solubilization:

    • Add solvent to the dye, not dye to the solvent, to prevent "puffing."

    • Cap the vessel immediately after addition. Vortex inside the hood.

Phase C: Decontamination & Doffing
  • Surface Decon: Wipe the work area with 10% bleach (oxidizes the azo bond), followed by water, then 70% Ethanol.

    • Note: The bleach will likely change the dye color (indicating oxidation), serving as a visual validation of cleaning.

  • Waste Segregation:

    • Solids: Weigh boats, gloves, and wipes go into a dedicated "Cytotoxic/Carcinogen" solid waste bin (usually yellow or red bag, distinct from general trash).

    • Liquids: Collect in a carboy labeled "Aqueous Waste: Direct Black 38 (Benzidine Carcinogen)." Do not pour down the drain.

  • Doffing Sequence:

    • Remove outer gloves (turn inside out)

      
       Dispose.
      
    • Remove Goggles/Respirator

      
       Clean/Store.
      
    • Remove Tyvek

      
       Dispose.
      
    • Remove inner gloves

      
       Dispose.
      
    • Wash hands with soap and cool water (Hot water opens pores, increasing absorption risk if residue is present).

Visualizing the Safety Logic

The following diagram illustrates the critical decision pathways and containment loops for handling Direct Black BH.

SafeHandling cluster_handling Active Containment Zone Start Start: Direct Black BH Handling RiskCheck Check CoA: Is it Benzidine-Free? Start->RiskCheck StandardPPE Standard Chemical PPE (Nitrile, Lab Coat, Glasses) RiskCheck->StandardPPE Yes (Certified Safe) HighHazPPE CARCINOGEN PPE PROTOCOL (Double Nitrile, P100, Tyvek, Goggles) RiskCheck->HighHazPPE No / Unknown (Default) Engineering Engineering Controls: Fume Hood + Secondary Tray HighHazPPE->Engineering Weighing Weighing Step: Use Anti-static + Wetting Technique Engineering->Weighing Decon Decontamination: 10% Bleach (Oxidation) -> Ethanol Weighing->Decon Waste Disposal: Segregated Carcinogen Waste (Incineration Required) Decon->Waste

Caption: Decision logic for PPE selection and workflow. Default to "Carcinogen Protocol" (Red Path) if the specific chemical structure is unverified.

Emergency Response

  • Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes. Do not scrub hard (abrasion increases absorption).

  • Eye Contact: Flush for 15 minutes. Seek medical attention immediately—azo dyes can bind to corneal proteins.

  • Spill (Powder):

    • Evacuate the immediate area.[6][7]

    • Don full PPE (as above).[6][7]

    • Cover spill with wet paper towels (to prevent dust).

    • Wipe up and dispose of as hazardous waste.

References

  • National Institute for Occupational Safety and Health (NIOSH). (2014). Benzidine-based Dyes: Health Hazard Information.[4][8] Centers for Disease Control and Prevention. [Link]

  • International Agency for Research on Cancer (IARC). (2012). Benzidine and Dyes Metabolized to Benzidine.[4][8][9] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 100F. [Link]

  • National Institutes of Health (NIH) - PubChem. (n.d.). Direct Black 38 - Safety and Hazards.[5][6][Link]

  • U.S. Environmental Protection Agency (EPA). (2010).[9] Significant New Use Rule (SNUR) for Benzidine-Based Chemical Substances.[10][Link][10]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.